Fmoc-D-Glu-OMe

Core Science & Biosynthesis

Disambiguating Glutamic Acid Derivatives in Fmoc-Based Peptide Synthesis: A Comparative Analysis of Fmoc-D-Glu(OMe)-OH and Fmoc-D-Glu-OMe

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of solid-phase peptide synthesis (SPPS), the precise chemical structure of each building block is paramount to achieving the desired peptide sequence and complexity. The nomenclature of protected amino acids can sometimes be a source of confusion, leading to potential synthetic pitfalls. This guide provides a detailed technical examination of two similarly named yet functionally distinct D-glutamic acid derivatives: Fmoc-D-Glu(OMe)-OH and the less precisely termed Fmoc-D-Glu-OMe. Understanding their fundamental structural differences is crucial for their correct application in peptide chemistry, particularly in the design of complex peptides for therapeutic and research purposes.

The Criticality of Isomerism: α- vs. γ-Carboxylic Acid Protection

Glutamic acid is a dicarboxylic amino acid, possessing both an alpha (α) and a gamma (γ) carboxylic acid group. In the context of Fmoc-based SPPS, the α-amino group is temporarily protected by the base-labile Fmoc group, while the α-carboxyl group must be available for activation and coupling to the subsequent amino acid in the growing peptide chain.[1][2] The side-chain γ-carboxyl group, being reactive, typically requires its own protecting group to prevent unwanted side reactions.[2]

The key distinction between Fmoc-D-Glu(OMe)-OH and Fmoc-D-Glu-OMe lies in the specific location of the methyl ester (OMe) protecting group.

• Fmoc-D-Glu(OMe)-OH refers to Fmoc-D-glutamic acid γ-methyl ester . Here, the methyl ester protects the side-chain (γ) carboxyl group, leaving the α-carboxyl group as a free acid, ready for peptide bond formation.[3][4]

• Fmoc-D-Glu-OMe , in a chemical context where it is differentiated from the above, logically refers to Fmoc-D-glutamic acid α-methyl ester . In this isomer, the methyl ester protects the α-carboxyl group, with the side-chain (γ) carboxyl group remaining as the free acid.[5][6]

This seemingly subtle difference in the placement of the methyl group dictates the synthetic utility of each compound entirely.

Visualizing the Structural Divergence

The following diagram illustrates the distinct molecular structures of these two isomers.

Caption: Chemical structures of the γ-methyl and α-methyl esters of Fmoc-D-glutamic acid.

Functional Roles and Synthetic Implications

The utility of these two derivatives in peptide synthesis is fundamentally different, dictated by the principles of protecting group strategy.

Fmoc-D-Glu(OMe)-OH: The Orthogonal Workhorse for SPPS

Primary Function: This derivative is a cornerstone for introducing D-glutamic acid into a peptide sequence when subsequent, selective modification of the side chain is required.[3] It is fully compatible with standard Fmoc-SPPS protocols.[7]

The Principle of Orthogonality: In peptide synthesis, an orthogonal protecting group strategy employs multiple classes of protecting groups, each of which can be removed by a specific chemical reaction without affecting the others.[2][7] The Fmoc/tBu strategy is a classic example, where the Fmoc group is removed by a mild base (e.g., piperidine), and the tert-butyl (tBu) based side-chain protecting groups are removed by strong acid (e.g., trifluoroacetic acid, TFA) during the final cleavage step.[7]

Fmoc-D-Glu(OMe)-OH introduces a third level of orthogonality. The methyl ester on the side chain is stable to both the piperidine used for Fmoc deprotection and the TFA used for final cleavage.[3] However, it can be selectively cleaved on-resin using basic hydrolysis (saponification), for instance, with lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a suitable solvent system.[3]

Common Applications:

• On-resin Lactamization: After selective deprotection of the γ-carboxyl group, it can be reacted with a deprotected side-chain amine (e.g., from a lysine or ornithine residue) to form a cyclic peptide, enhancing conformational rigidity and often biological activity.

• Branched Peptides: The deprotected side-chain carboxyl can serve as an anchor point for the synthesis of a second peptide chain.

• Conjugation: A linker molecule can be attached to the free γ-carboxyl group for subsequent conjugation to other molecules like fluorophores, lipids, or polyethylene glycol (PEG).

Fmoc-D-Glu-OMe (Fmoc-D-Glu(OH)-OMe): A Tool for Specialized Syntheses

Primary Function: This α-methyl ester derivative is not suitable for standard iterative SPPS for peptide chain elongation. The reason is straightforward: the α-carboxyl group, which is necessary for coupling to the N-terminus of the growing peptide chain, is blocked as a methyl ester.[8] Standard coupling reagents (e.g., HBTU, DIC) require a free carboxylic acid to form an activated species.[9]

Potential Applications:

• Solution-Phase Peptide Synthesis: In solution-phase synthesis, this derivative could be used to create dipeptides or short peptide fragments where the C-terminal residue is a glutamic acid methyl ester.

• C-Terminal Modification: It can be used as the final amino acid in a synthesis to produce a peptide with a C-terminal D-glutamic acid methyl ester. This is a less common requirement but may be necessary for specific drug design strategies.

• Fragment Condensation: A fully protected peptide fragment ending with Fmoc-D-Glu-OMe could potentially be synthesized and then, after deprotection of the γ-carboxyl group, used in a fragment condensation strategy.

Comparative Data Presentation

The following table summarizes the critical differences between these two glutamic acid derivatives.

Parameter	Fmoc-D-Glu(OMe)-OH (γ-methyl ester)	Fmoc-D-Glu-OMe (α-methyl ester)
Synonym	Fmoc-D-glutamic acid 5-methyl ester	Fmoc-D-glutamic acid 1-methyl ester
Primary Role in SPPS	Standard building block for peptide chain elongation	Not suitable for chain elongation; used for C-terminal modification
α-Carboxyl Group	Free acid (-OH), available for activation	Protected as a methyl ester (-OMe), unavailable for activation
γ-Carboxyl Group	Protected as a methyl ester (-OMe)	Free acid (-OH)
Orthogonality	Enables a three-dimensional orthogonal strategy (Fmoc, OMe, resin/tBu)	Does not offer orthogonal side-chain manipulation in standard SPPS
Side-Chain Deprotection	On-resin via saponification (e.g., LiOH, NaOH)	N/A (side chain is the free acid)
Primary Application	Synthesis of cyclic peptides, branched peptides, and side-chain conjugated peptides	Synthesis of peptides with a C-terminal D-Glu-OMe; solution-phase synthesis

Experimental Protocols: A Practical Guide

The following protocols provide standardized methodologies for the use of Fmoc-D-Glu(OMe)-OH in a typical SPPS workflow.

Protocol for Coupling of Fmoc-D-Glu(OMe)-OH in SPPS

This protocol assumes a standard Fmoc-SPPS workflow on a solid support (e.g., Rink Amide resin).

Workflow Diagram:

Caption: Standard coupling cycle in Fmoc-SPPS.

Methodology:

• Resin Preparation: Swell the peptide-resin in dimethylformamide (DMF) for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 5-10 minutes. Drain, and repeat for another 10-15 minutes to ensure complete removal of the Fmoc group from the N-terminal amino acid.

• Washing: Wash the resin thoroughly with DMF (3-5 times) and then with dichloromethane (DCM) (2-3 times) to remove residual piperidine.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-Glu(OMe)-OH (3-5 equivalents relative to resin loading) and a coupling agent such as HBTU or HATU (3-5 equivalents) in DMF. Add a base, typically N,N-diisopropylethylamine (DIPEA) (6-10 equivalents), to the solution and allow it to pre-activate for 1-2 minutes.[10]

• Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin. Agitate the mixture at room temperature for 1-2 hours.

• Monitoring: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

• Washing: Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts. The resin is now ready for the next deprotection and coupling cycle.

Protocol for On-Resin Saponification of the γ-Methyl Ester

This protocol is performed after the full peptide sequence is assembled but before cleavage from the resin.

Workflow Diagram:

Caption: On-resin saponification workflow for side-chain deprotection.

Methodology:

• Resin Preparation: After synthesis, wash the peptide-resin with DMF, followed by THF.

• Saponification: Prepare a solution of 0.5 M LiOH (or NaOH) in a mixture of THF and water (e.g., 3:1 v/v). Add this solution to the resin and agitate at room temperature.

• Monitoring: The reaction time can vary from 2 to 12 hours. Monitor the reaction progress by taking small samples of the resin, cleaving the peptide, and analyzing by HPLC-MS to check for the disappearance of the methyl ester.

• Quenching and Neutralization: Once the reaction is complete, drain the basic solution and wash the resin with the THF/water mixture. Neutralize any remaining base by washing with a dilute acid solution (e.g., 0.5 M HCl in dioxane or 10% acetic acid in DMF), followed by extensive washing.

• Final Washing: Wash the resin thoroughly with water, DMF, DCM, and finally methanol, then dry under vacuum. The resin now has a peptide with a free γ-carboxyl group, ready for further modification or final cleavage.

Conclusion: The Imperative of Precision

The distinction between Fmoc-D-Glu(OMe)-OH and Fmoc-D-Glu-OMe is a clear example of how structural isomerism governs chemical reactivity and synthetic application. While the former is an indispensable tool for advanced SPPS, enabling the creation of complex and constrained peptide architectures through orthogonal protection, the latter is unsuited for this purpose and finds its utility in more niche areas of peptide chemistry. For researchers and drug developers, a precise understanding and selection of such building blocks are not merely academic details but are fundamental to the successful and efficient synthesis of target peptide molecules. This knowledge prevents costly synthetic failures and opens up a wider range of possibilities for peptide design and modification.

References

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• Gravel, C., et al. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Molecules, 27(9), 2736. Retrieved from [Link]

• Burgess, K. (2025). Introduction To The FMOC Approach: solid phase peptide syntheses. YouTube. Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (1997). Amino Acid-Protecting Groups. Chemical Reviews, 97(6), 2001-2064.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214.

• AAPPTec. (n.d.). Fmoc-D-Glu-OH [104091-09-0]. Retrieved from [Link]

• Ashenhurst, J. (2019). Introduction to Peptide Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Giraud, M., et al. (2010). Production of peptides containing poly-gly sequences using fmoc chemistry. Google Patents.

• eGyanKosh. (n.d.). Unit-3 Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Planning a Peptide Synthesis. Retrieved from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.
• Samukov, V. V., et al. (1997). Comparative studies of Nsc and Fmoc as N(alpha)-protecting groups for SPPS. Protein and Peptide Letters, 4(5), 307-312.

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Fmoc-D-Glu-OMe stability conditions and storage requirements

An In-Depth Technical Guide to the Stability and Storage of Fmoc-D-Glu-OMe

Abstract

N-α-(9-Fluorenylmethoxycarbonyl)-D-glutamic acid α-methyl ester (Fmoc-D-Glu-OMe) is a specialized amino acid derivative crucial in peptide chemistry and drug development. Its utility is intrinsically linked to its chemical stability, which dictates its shelf-life, handling requirements, and successful application in synthesis. This guide provides a comprehensive analysis of the stability profile of Fmoc-D-Glu-OMe, detailing its principal degradation pathways and the underlying chemical principles. We present field-proven protocols for optimal storage, handling, and quality control, designed to ensure the integrity of the reagent and the fidelity of experimental outcomes for researchers, scientists, and drug development professionals.

Introduction: Understanding the Molecule

Fmoc-D-Glu-OMe is a derivative of D-glutamic acid featuring two key modifications: the N-α-amino group is protected by the base-labile fluorenylmethoxycarbonyl (Fmoc) group, and the α-carboxyl group is protected as a methyl ester (-OMe).

It is critical to distinguish this compound from its more common isomer used in standard Solid-Phase Peptide Synthesis (SPPS), Fmoc-D-Glu(OMe)-OH , where the side-chain (γ-carboxyl) is esterified. The placement of the methyl ester dictates the compound's reactivity and strategic application. Fmoc-D-Glu-OMe, with its protected C-terminus, is typically employed in solution-phase peptide synthesis or for the synthesis of peptide fragments that will be subsequently coupled. The stability of both the Fmoc group and the methyl ester is paramount for its effective use.

Chemical Stability and Degradation Mechanisms

The overall stability of Fmoc-D-Glu-OMe is governed by the lability of its constituent protecting groups and the intrinsic reactivity of the D-glutamic acid backbone. The primary environmental factors influencing its degradation are pH (especially basic conditions), temperature, and moisture .

The Base-Labile Fmoc Group

The defining characteristic of the Fmoc protecting group is its susceptibility to cleavage under mild basic conditions. This property is the cornerstone of Fmoc-based peptide synthesis.[1][]

• Mechanism of Deprotection: The removal of the Fmoc group proceeds via a base-catalyzed β-elimination mechanism. A base, typically a secondary amine like piperidine, abstracts the acidic proton on the C9 carbon of the fluorenyl ring.[3] This initiates the elimination of dibenzofulvene (DBF) and carbon dioxide, liberating the free N-α-amine. This reaction is rapid and is the intended pathway during synthesis but represents a major degradation route during storage if the material is exposed to basic contaminants.

The α-Methyl Ester

The methyl ester protecting the α-carboxyl group is significantly more robust than the Fmoc group.

• Stability to Bases: It is generally stable to the mild basic conditions (e.g., 20% piperidine in DMF) used for Fmoc removal, a critical feature for its use in stepwise synthesis.[4]

• Hydrolysis (Saponification): However, the ester is susceptible to hydrolysis under stronger basic conditions (e.g., using lithium hydroxide, LiOH), a process known as saponification.[4][5] This reaction converts the ester back to a carboxylate anion. Exposure to moisture, especially in the presence of basic contaminants, can lead to slow hydrolysis over time.

• Acidic Hydrolysis: The methyl ester can also be cleaved under strong acidic conditions, though it is more resistant than the commonly used tert-butyl (tBu) esters, which are designed for acid-lability.[1] Prolonged exposure to strong acids like trifluoroacetic acid (TFA) at elevated temperatures will result in hydrolysis.

Glutamic Acid Backbone Instability

The amino acid core itself is subject to degradation, primarily through intramolecular cyclization.

• Pyroglutamate Formation: Under acidic conditions or upon heating, the N-terminal amine can attack the side-chain (γ) carboxyl group, leading to the formation of a five-membered lactam ring, known as pyroglutamic acid. While the α-carboxyl group is protected in Fmoc-D-Glu-OMe, the free γ-carboxyl group makes this an important potential side reaction, particularly if the Fmoc group is prematurely cleaved. Studies on glutamic acid have shown it cyclizes to pyroglutamate under hydrothermal conditions.[6]

Consolidated Degradation Pathways

The interplay of these mechanisms defines the stability landscape of Fmoc-D-Glu-OMe. Unintended degradation compromises purity, leading to failed syntheses and the generation of difficult-to-remove impurities.

Recommended Storage and Handling Protocols

To preserve the integrity of Fmoc-D-Glu-OMe, adherence to strict storage and handling protocols is non-negotiable. The primary objectives are to minimize exposure to moisture, basic contaminants, and elevated temperatures.

Long-Term Storage

For storage periods exceeding one month, the following conditions are recommended.

Parameter	Recommendation	Rationale
Temperature	2-8°C [7] or -20°C [8][9]	Reduces the rate of all chemical degradation pathways. -20°C is preferred for maximum shelf-life.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen and, more importantly, ambient moisture, preventing hydrolysis.
Container	Tightly sealed, amber glass vial	Prevents moisture ingress and protects from light, although the compound is not exceptionally light-sensitive.
Desiccation	Store within a desiccator	Provides an additional barrier against moisture, especially in a refrigerator environment.

• Expert Insight: While many suppliers list 2-8°C for storage, our experience indicates that for multi-year storage, -20°C provides superior protection against slow degradation, particularly the formation of dipeptide impurities.

Handling and In-Use Procedures

Proper handling during use is critical to prevent contamination of the bulk material.

• Equilibration Protocol: Always allow the container to warm to ambient room temperature for at least 30-60 minutes before opening.[10] This prevents atmospheric moisture from condensing onto the cold powder, which is a primary cause of hydrolysis.

• Weighing: Weigh out the required amount quickly in a low-humidity environment if possible. Immediately and securely reseal the container, purge with inert gas if available, and return it to cold storage.

• Avoid Cross-Contamination: Use clean, dedicated spatulas. Never return unused material to the stock container.

Protocol: Preparation and Storage of Stock Solutions

Storing Fmoc-amino acids in solution is generally not recommended for long periods.[9] However, for automated synthesis, it is often necessary.

• Objective: To prepare a stock solution for immediate or short-term use.

• Materials:

  • Fmoc-D-Glu-OMe

  • Anhydrous, amine-free N,N-Dimethylformamide (DMF)

  • Sterile, dry vial with a septum cap

• Procedure:

  • Calculate the required mass of Fmoc-D-Glu-OMe for the desired concentration (e.g., 0.5 M).

  • Following the equilibration protocol, weigh the powder and transfer it to the dry vial.

  • Add the appropriate volume of anhydrous DMF via a syringe.

  • Mix gently by vortexing or swirling until fully dissolved.

  • Purge the vial headspace with argon or nitrogen before sealing.

• Solution Storage:

  • Short-Term (up to 1 week): Store at 4°C.[11]

  • Long-Term (> 1 week): Not recommended. If unavoidable, store at -20°C.[8] Be aware that repeated freeze-thaw cycles can degrade the product.[8] Aliquoting into single-use volumes is the best practice.

Quality Control and Purity Assessment

Regularly assessing the purity of Fmoc-D-Glu-OMe is a self-validating step that ensures experimental success. Impurities in the starting material directly translate to impurities in the final peptide.[12][13]

Key Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): The gold standard for purity assessment. A reverse-phase C18 column with a water/acetonitrile gradient (containing 0.1% TFA) is typically used to separate the main compound from its degradation products.

• Mass Spectrometry (MS): Used in conjunction with HPLC (LC-MS) to identify impurities by their mass-to-charge ratio, confirming the presence of deprotected or hydrolyzed species.

• Chiral HPLC: Essential for determining the enantiomeric purity and ensuring that no racemization has occurred.[14]

Protocol: Purity Assessment by Reverse-Phase HPLC

• Objective: To quantify the purity of a solid sample or a prepared solution of Fmoc-D-Glu-OMe.

• Instrumentation & Reagents:

  • HPLC system with UV detector (265 nm or 301 nm for Fmoc group)

  • Analytical C18 column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Sample: ~1 mg/mL solution in 50:50 Acetonitrile/Water

• Method:

  • Column Equilibration: Equilibrate the column with 95% A / 5% B for 10-15 minutes.

  • Injection: Inject 5-10 µL of the sample.

  • Gradient:

    • 5% to 95% B over 20 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to 5% B over 1 minute.

    • Hold at 5% B for 4 minutes (post-run equilibration).

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor at 265 nm.

• Data Analysis: Integrate the peak areas. Purity is calculated as (Area of Main Peak / Total Area of All Peaks) * 100. Look for early-eluting peaks corresponding to more polar impurities like H-D-Glu-OMe.

Conclusion

The chemical integrity of Fmoc-D-Glu-OMe is contingent upon a thorough understanding of its stability profile and the diligent application of appropriate storage and handling protocols. The primary threats to its purity are exposure to bases, moisture, and elevated temperatures, which can lead to Fmoc cleavage and ester hydrolysis. By implementing the cold, dry, and inert storage conditions outlined in this guide, and by employing careful handling and routine quality control, researchers can ensure the reliability of this critical reagent, thereby safeguarding the integrity and success of their peptide synthesis and drug development endeavors.

References

• AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

• Yanfen Biotech. (2024, January 29). Proper Storage and Handling Guidelines for Peptides. Retrieved from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Gagnon, D., et al. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Molecules, 27(9), 2736. [Link]

• Gagnon, D., Bédard, F., & Charette, A. B. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Molecules, 27(9), 2736. [Link]

• Reddit. (2021, September 4). How stable are Fmoc amino acids at room temp?. r/Chempros. Retrieved from [Link]

• Patel, K., & Borchardt, R. T. (1990). The Degradation Pathways of Glucagon in Acidic Solutions. Pharmaceutical Research, 7(7), 703–711. [Link]

• Khan, K., & Elia, M. (1991). Factors affecting the stability of L-glutamine in solution. Clinical Nutrition, 10(4), 186-192. [Link]

• Li, W., et al. (2013). The effects of temperature, pH and redox state on the stability of glutamic acid in hydrothermal fluids. Geochimica et Cosmochimica Acta, 105, 171-186. [Link]

• Total Synthesis. (n.d.). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Retrieved from [Link]

• Sethi, M. K., et al. (2020). Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 8(3), 95-104. [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Methods in Molecular Biology, vol. 73. [Link]

• Total Synthesis. (n.d.). Fmoc Protecting Group. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry. (2020). Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. [Link]

• Merck Millipore. (n.d.). Novabiochem® Enhanced specification Fmoc-amino acids. Retrieved from [Link]

• de la Torre, B. G., & Andreu, D. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. InTech. [Link]

• Chem-Impex. (n.d.). Fmoc-L-glutamic acid γ-methyl ester. Retrieved from [Link]

• Chem-Impex. (n.d.). Fmoc-L-glutamic acid g-methyl ester. Retrieved from [Link]

• Biotage. (2023, February 7). How long are amino acid stock solutions stable for successful solid phase peptide synthesis?. Retrieved from [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214. [Link]

• Merck Millipore. (n.d.). Novabiochem® Enhanced specification Fmoc-amino acids. Retrieved from [Link]

• Bhushan, R., & Kumar, V. (2015). Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. Analytical Methods, 7(20), 8820-8828. [Link]

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Technical Guide: Fmoc-D-Glu-OMe Safety & Handling

The following technical guide details the safety, handling, and application of Fmoc-D-Glu-OMe (Fmoc-D-Glutamic acid

-methyl ester).

Editorial Note on Nomenclature: This guide specifically addresses Fmoc-D-Glu-OMe (the

-methyl ester), where the methyl group protects the C-terminal carboxyl, leaving the side chain ( -carboxyl) potentially free or otherwise specified. This is distinct from Fmoc-D-Glu(OMe)-OH , where the side chain is methylated. Due to the high stereochemical similarity, physical safety data is often extrapolated from the L-isomer or the side-chain variant (Fmoc-Glu(OMe)-OH) under the Precautionary Principle .

Executive Summary

Fmoc-D-Glu-OMe is a specialized amino acid derivative used primarily in solution-phase peptide synthesis and the development of peptidomimetics. As a D-amino acid, it confers resistance to proteolytic degradation, a critical feature for therapeutic peptide stability. The

-methyl ester moiety serves as a semi-permanent C-terminal protection group, orthogonal to acid-labile side-chain protectors (e.g., t-Bu) and base-labile Fmoc groups.

Target Audience: Synthetic Chemists, drug discovery researchers, and laboratory safety officers.

Chemical Identity & Physical Properties[1][2][3][4][5][6]

The following data characterizes the substance. Where specific experimental data for the D-enantiomer is absent, values are derived from the enantiomeric L-isomer (CAS: 145038-49-9) due to identical physicochemical properties (excluding optical rotation).

Property	Specification
Chemical Name	N-(9-Fluorenylmethoxycarbonyl)-D-glutamic acid -methyl ester
Common Name	Fmoc-D-Glu-OMe
CAS Number	Not widely listed (L-isomer: 145038-49-9)
Molecular Formula	C H NO
Molecular Weight	383.39 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in organic solvents (DMF, DMSO, DCM, Ethyl Acetate); Low solubility in water
Melting Point	110 – 120 °C (Typical range for Fmoc-Glu esters)
Purity Grade	Typically >98% (HPLC) for peptide synthesis

Hazard Identification & Risk Assessment (GHS)[6][8]

While some vendors label Fmoc-amino acid esters as "Not Hazardous," professional safety protocols dictate treating them as Irritants to mucous membranes and skin due to the reactive nature of the Fmoc group and potential hydrolysis products.

GHS Classification (Precautionary)[8]

• Skin Corrosion/Irritation: Category 2 (H315)

• Serious Eye Damage/Eye Irritation: Category 2A (H319)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[1]

Risk Management Table[6]

Hazard Statement (H-Code)	Precautionary Statement (P-Code)	Operational Interpretation
H315: Causes skin irritation	P280: Wear protective gloves/clothing/eye protection.	Use Nitrile gloves (min 0.11mm thick). Double glove if handling solutions in DMF.
H319: Causes serious eye irritation	P305+P351+P338: IF IN EYES: Rinse cautiously with water...	Safety goggles are mandatory. Do not use safety glasses with open sides.
H335: May cause respiratory irritation	P261: Avoid breathing dust/fume.	Handle all solid powder weighing inside a certified fume hood.

Safe Handling & Storage Protocol

The stability of Fmoc-D-Glu-OMe depends on preventing premature deprotection (loss of Fmoc) or hydrolysis (loss of OMe). The following workflow ensures compound integrity and operator safety.

Storage Conditions

• Temperature: Refrigerate at 2–8 °C. Long-term storage at -20 °C is preferred.

• Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.

• Moisture: Hygroscopic. Keep desiccated. Allow bottle to reach room temperature before opening to prevent condensation.

Operational Workflow (DOT Visualization)

Figure 1: Safe handling workflow emphasizing thermal equilibration to prevent moisture contamination.

Technical Application: Orthogonal Synthesis

Fmoc-D-Glu-OMe is utilized when the C-terminus must remain protected as a methyl ester while the N-terminus is extended, or when the side chain (

-COOH) requires selective manipulation.

Mechanism of Action[8][9]

• Fmoc Group: Removed by secondary amines (Piperidine/DBU).

• Methyl Ester (OMe): Stable to Piperidine (Fmoc removal conditions) and TFA (Side-chain removal conditions).[2] Hydrolyzed by strong aqueous base (LiOH/NaOH).

• Orthogonality: This allows for "Head-to-Tail" cyclization or side-chain modification without disturbing the C-terminus until the final step.

Synthesis Pathway (DOT Visualization)

Figure 2: Orthogonal utility of the methyl ester in peptide synthesis strategies.

Emergency Response & Toxicology

First Aid Measures

• Eye Contact: Immediately flush with running water for 15 minutes. Lift eyelids occasionally. Seek medical attention.

• Skin Contact: Wash with soap and water. Remove contaminated clothing.[3] If irritation persists, consult a dermatologist.

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

• Ingestion: Wash out mouth with water. Do NOT induce vomiting. Call a poison control center.

Toxicological Note

Data on D-Glu-OMe specifically is limited. Toxicity is generally low but cumulative effects of D-amino acids in high doses are not fully characterized.

• LD50: Not established for this specific derivative.

• Sensitization: Potential sensitizer upon prolonged contact (analogous to other Fmoc-amino acids).

Disposal & Environmental Considerations

• Waste Category: Hazardous Chemical Waste.

• Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber.

• Environmental Impact: Do not allow product to enter drains. Fmoc derivatives can be toxic to aquatic life due to the fluorene moiety.

References

• Sigma-Aldrich. (2024). Safety Data Sheet: Fmoc-L-Glutamic acid alpha-methyl ester. Retrieved from (Proxy for physical data).

• PubChem. (2024).[1] Compound Summary: Fmoc-Glu(OMe)-OH.[4][5] National Library of Medicine. Retrieved from .[1]

• Chem-Impex International. (2024). Fmoc-L-Glu-OMe Product Specifications. Retrieved from .

• Novabiochem. (2023). Peptide Synthesis Protocols: Orthogonal Protection Strategies. Merck KGaA.[3]

(Note: Specific CAS numbers for D-isomers may vary by vendor; always verify the Certificate of Analysis for the specific lot received.)

Sources

• 1. (2R)-5-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid | C24H27NO6 | CID 7018822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemimpex.com [chemimpex.com]
• 5. advancedchemtech.com [advancedchemtech.com]

Protocols & Analytical Methods

Fmoc-D-Glu-OMe coupling conditions in solid phase peptide synthesis

Executive Summary

This guide details the protocol for utilizing Fmoc-D-Glu-OMe (Fmoc-D-Glutamic acid

-methyl ester) in Solid Phase Peptide Synthesis (SPPS). Unlike standard amino acids, Fmoc-D-Glu-OMe presents a unique challenge: its -carboxyl group is blocked as a methyl ester, necessitating side-chain anchoring to the resin. This strategy is critical for synthesizing peptides requiring a C-terminal methyl ester or for generating head-to-tail cyclic peptides via side-chain attachment.

Key Technical Challenges Addressed:

• Anchoring Strategy: Coupling via the

  -carboxyl (side chain) to Rink Amide or Wang resins.

• Diketopiperazine (DKP) Formation: A critical failure mode where the peptide cleaves itself from the resin after the second amino acid coupling.

• Racemization Control: Preserving the stereochemistry of the D-isomer during activation.

Chemical Logic & Mechanistic Insight

The Molecule: Fmoc-D-Glu-OMe

• Structure: The

  -carboxyl is protected as a methyl ester (-COOMe), and the -carboxyl is free (-COOH).

• Role in SPPS: It functions as the C-terminal residue anchored by its side chain.[1]

  • If anchored to Rink Amide Resin: The final cleavage yields a peptide with a Glutamine (Gln) residue at the C-terminus (with an

    -methyl ester).

  • If anchored to Wang Resin: The final cleavage yields a Glutamic Acid (Glu) residue (with an

    -methyl ester).

The Critical Failure Mode: Diketopiperazine (DKP) Formation

The most significant risk when using C-terminal esters on resin is premature cleavage via DKP formation.

• Step 1: Fmoc-D-Glu-OMe is anchored to the resin.

• Step 2: Fmoc is removed, and the second amino acid (AA2) is coupled.

• Step 3 (The Danger Zone): When the Fmoc group of AA2 is removed, the newly liberated free amine can back-bite onto the

  -methyl ester of the Glu residue.

• Result: The dipeptide cyclizes into a diketopiperazine and detaches from the resin, leading to a catastrophic loss of yield.

Strategic Workflow Visualization

The following diagram illustrates the anchoring strategy and the critical DKP checkpoint.

Detailed Experimental Protocols

Protocol A: Resin Anchoring (Side-Chain Attachment)

This protocol anchors Fmoc-D-Glu-OMe to Rink Amide resin via the

-carboxyl group.

Materials:

• Resin: Rink Amide MBHA (Loading: 0.5–0.7 mmol/g). Note: Lower loading is preferred to reduce steric aggregation.

• Amino Acid: Fmoc-D-Glu-OMe (3.0 equivalents relative to resin loading).

• Activator: DIC (Diisopropylcarbodiimide) / Oxyma Pure. Reasoning: Oxyma suppresses racemization better than HOBt for D-amino acids.

• Solvent: DMF (Anhydrous).

Step-by-Step Procedure:

• Swelling: Swell the resin in DCM for 30 minutes, then wash with DMF (3x).

• Fmoc Removal (Resin): Treat resin with 20% Piperidine in DMF (2 x 5 min) to expose the linker amine. Wash with DMF (5x).

• Activation:

  • Dissolve Fmoc-D-Glu-OMe (3 eq) and Oxyma Pure (3 eq) in minimal DMF.

  • Add DIC (3 eq) and stir for 2 minutes to pre-activate.

• Coupling: Add the mixture to the resin. Shake at room temperature for 2 hours .

  • QC Check: Perform a Kaiser Test.[2] If the resin beads remain colorless, coupling is complete.

• Capping: Treat with Acetic Anhydride/DIPEA/DMF (10:5:85) for 10 minutes to block unreacted resin sites.

Protocol B: The Critical "Second Residue" Coupling (DKP Prevention)

This is the step where most syntheses fail. The goal is to acylate the amine of AA2 faster than it can attack the ester.

Strategy:

• Avoid Proline: If possible, do not place Proline as the second residue (AA2), as it promotes DKP formation due to its cis-amide conformation.

• Use Bulky Protecting Groups: If AA2 has a bulky side chain (e.g., Trp, Val), DKP formation is slower.

Step-by-Step Procedure:

• Fmoc Removal of Glu: Treat anchored resin with 20% Piperidine/DMF (2 x 5 min). Wash immediately and thoroughly.

  • Caution: Do not leave the resin in base longer than necessary.

• Coupling AA2 (The Race):

  • Use a highly reactive coupling cocktail: HATU / HOAt / DIPEA .

  • Use 5 equivalents of Fmoc-AA2-OH.

  • Pre-activate for only 30 seconds before adding to resin.

  • Double Couple: Perform the coupling twice (2 x 30 min) to ensure complete coverage before the DKP reaction can proceed significantly.

Data & Reagent Selection Guide

The following table compares coupling reagents specifically for D-amino acid anchoring where racemization is a concern.

Reagent System	Activation Speed	Racemization Risk (D-Glu)	Recommended Use
DIC / Oxyma	Moderate	Lowest	Primary Anchoring Step (Glu to Resin)
HATU / DIPEA	Very High	Moderate	AA2 Coupling (To outcompete DKP formation)
HBTU / HOBt	High	Moderate/High	General elongation (AA3 onwards)
PyBOP / DIPEA	High	High	Avoid for D-Glu anchoring

Troubleshooting & Self-Validation

• Symptom: Low yield after cleavage; Mass Spec shows [M-Dipeptide].

  • Cause: DKP formation occurred at the AA2 stage.

  • Fix: Switch to Trityl-protected AA2 (if available) or use the "Fmoc-AA-Cl" (Acid Chloride) method for the second coupling to maximize speed.

• Symptom: Racemization of the D-Glu (detected by chiral HPLC).

  • Cause: Base-catalyzed enolization during anchoring.

  • Fix: Ensure TMP (2,4,6-Trimethylpyridine) is used instead of DIPEA during the anchoring step if using uronium salts (HATU), or stick to DIC/Oxyma (neutral conditions).

References

• National Institutes of Health (NIH). Advances in Fmoc solid‐phase peptide synthesis and Side-Chain Anchoring. Retrieved from [Link]

• ResearchGate. (2025). Solid-Phase Peptide Synthesis (SPPS), C-Terminal vs. Side-Chain Anchoring: A Reality or a Myth. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Fmoc-D-Glu-OMe as a Versatile Chiral Building Block in Advanced Organic Synthesis

Abstract

N-α-Fmoc-D-glutamic acid γ-methyl ester (Fmoc-D-Glu-OMe) is a pivotal chiral building block in modern organic synthesis, offering a unique combination of stereochemical control and orthogonal protecting group strategies. Its D-configuration provides access to non-natural peptides and stereochemically complex molecules, while the base-labile Fmoc group and the distinct reactivity of the γ-methyl ester enable sophisticated synthetic transformations. This guide provides an in-depth exploration of the strategic application of Fmoc-D-Glu-OMe, focusing on its role in the synthesis of constrained peptides via on-resin cyclization and as a precursor to valuable D-pyroglutamic acid derivatives. Detailed, field-proven protocols are presented alongside the scientific rationale for key experimental choices, empowering researchers to leverage this reagent's full potential in drug discovery and materials science.

Introduction: The Strategic Advantage of Fmoc-D-Glu-OMe

In the landscape of chiral building blocks, Fmoc-D-Glu-OMe stands out for its trifecta of synthetically useful features:

• Defined Stereocenter: The D-configuration at the α-carbon is crucial for designing peptides with enhanced resistance to enzymatic degradation by proteases, which typically recognize L-amino acids. This property is invaluable in the development of peptide-based therapeutics with improved pharmacokinetic profiles.[1]

• Base-Labile Fmoc Protection: The fluorenylmethyloxycarbonyl (Fmoc) group is the cornerstone of the most common solid-phase peptide synthesis (SPPS) strategy. Its clean and rapid removal with a mild base, such as piperidine, allows for the stepwise elongation of peptide chains under conditions that preserve most side-chain protecting groups.[2][3]

• Orthogonal γ-Methyl Ester: The side-chain carboxyl group is protected as a methyl ester (-OMe). This group is stable to the mild basic conditions used for Fmoc removal and, critically, is also stable to the strong acidic conditions (e.g., trifluoroacetic acid, TFA) typically used for final cleavage from many common SPPS resins.[4] This ester can, however, be selectively cleaved under saponification conditions (e.g., using lithium hydroxide), providing an orthogonal handle for on-resin chemical modifications.[4]

This unique combination makes Fmoc-D-Glu-OMe not just a simple amino acid derivative, but a strategic tool for constructing complex molecular architectures, including cyclic peptides, branched peptides, and chiral heterocyclic scaffolds.[4][5]

Physicochemical Properties & Handling

Property	Value
Chemical Name	N-α-(9-Fluorenylmethoxycarbonyl)-D-glutamic acid γ-methyl ester
Synonyms	Fmoc-D-Glu(OMe)-OH
Molecular Formula	C₂₁H₂₁NO₆
Molecular Weight	383.40 g/mol
Appearance	White to off-white crystalline powder
Storage	Store at 2-8°C. Keep dry.
Solubility	Soluble in DMF, NMP, DCM

Core Application I: Orthogonal Strategy in Peptide Synthesis for On-Resin Cyclization

The true power of the γ-methyl ester is realized in orthogonal synthetic schemes, particularly for creating constrained peptides.[4] Cyclic peptides often exhibit higher receptor affinity, specificity, and metabolic stability compared to their linear counterparts. Fmoc-D-Glu-OMe is an ideal precursor for forming a side-chain lactam bridge on the solid support.

Causality of the Orthogonal Approach

The standard protecting group for the glutamic acid side chain is the tert-butyl (OtBu) ester. While robust, the OtBu group is removed during the final acid-mediated resin cleavage, making on-resin side-chain modification impossible. The methyl ester's stability to both piperidine and TFA, coupled with its lability to basic hydrolysis, breaks this limitation. It allows the chemist to unmask the side-chain carboxylate at a precise moment in the synthesis, while the peptide backbone and other side chains remain fully protected and anchored to the resin.

Experimental Workflow: On-Resin Lactam Bridge Formation

This workflow illustrates the synthesis of a cyclic peptide by forming a side-chain amide bond between D-glutamic acid and a D-lysine residue.

Caption: Two-step conversion of a D-glutamate to a D-pyroglutamate scaffold.

Protocol 2: Solution-Phase Synthesis of a D-Pyroglutamate Derivative

This protocol describes the conversion of an N-terminally coupled Fmoc-D-Glu-OMe dipeptide ester to its corresponding D-pyroglutamyl derivative.

Materials:

• Starting Material (e.g., Fmoc-D-Glu(OMe)-L-Phe-OtBu)

• Piperidine

• Anhydrous DMF

• Ethyl acetate (EtOAc), Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃), Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Toluene

Procedure:

• Fmoc Deprotection:

  • Dissolve the starting material (1.0 mmol) in a solution of 20% piperidine in DMF (10 mL).

  • Stir the reaction at room temperature for 1 hour.

  • Expert Insight: The formation of the dibenzofulvene-piperidine adduct can be monitored by TLC or UV-Vis spectroscopy to ensure complete deprotection. [6][7] * Concentrate the reaction mixture under high vacuum to remove DMF and piperidine.

• Aqueous Work-up:

  • Dissolve the residue in ethyl acetate (50 mL).

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 25 mL) and brine (1 x 25 mL). This step is crucial to remove the acidic dibenzofulvene adduct.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude linear dipeptide with a free N-terminal amine.

• Intramolecular Cyclization:

  • Dissolve the crude intermediate in toluene (20 mL).

  • Heat the solution to reflux (approx. 110°C) for 3-5 hours using a Dean-Stark apparatus to remove the methanol byproduct.

  • Self-Validation: Monitor the reaction by TLC or LC-MS. The product will have a lower polarity and a mass corresponding to the loss of methanol (32 Da) from the starting intermediate.

  • Cool the reaction to room temperature and concentrate under reduced pressure.

• Purification:

  • Purify the resulting crude D-pyroglutamyl derivative by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Comparative Data & Strategic Choices

The choice between Fmoc-D-Glu(OMe)-OH and its more common tert-butyl counterpart, Fmoc-D-Glu(OtBu)-OH, is dictated entirely by the synthetic strategy.

Parameter	Fmoc-D-Glu(OMe)-OH	Fmoc-D-Glu(OtBu)-OH
Primary Function	Orthogonal side-chain protection for on-resin modification. [4]	Standard side-chain protection for linear peptide synthesis. [8]
Deprotection Condition	Basic hydrolysis (saponification) on-resin (e.g., LiOH). [4]	Strong acid (e.g., TFA), concurrent with resin cleavage. [4]
Orthogonality	Orthogonal to Fmoc deprotection (base) and final TFA cleavage (acid). [4]	Not orthogonal to final cleavage from most acid-labile resins.
Primary Application	Synthesis of cyclic peptides, branched peptides, and peptides requiring selective side-chain modification. [4]	Routine synthesis of linear peptides.
Key Advantage	Enables selective on-resin chemistry at the glutamic acid side chain.	Well-established and robust for standard Fmoc-SPPS protocols.

Troubleshooting and Field-Proven Insights

• Incomplete Saponification: If on-resin saponification is sluggish, adding a co-solvent like DMSO can improve swelling and reaction kinetics. Ensure the base is fresh and the equivalents are precise to avoid potential side reactions.

• Racemization Risk: During the activation step for cyclization, there is a risk of epimerization. Using coupling reagents known to suppress racemization, such as PyBOP or HATU, and maintaining a non-basic pH before adding the activating base (DIPEA) is critical. [3]* Diketopiperazine (DKP) Formation: In SPPS, after coupling the second amino acid, the deprotected N-terminus can attack the ester linkage to the resin, cleaving a DKP. This is a known side reaction. [3]While not directly related to the Glu side chain, it's a general SPPS issue to be aware of. Using 2-chlorotrityl chloride (CTC) resin or employing sterically hindered amino acids can mitigate this. [9]* Solution-Phase Cyclization: If thermal cyclization to the pyroglutamate is slow, a mild Lewis acid catalyst can sometimes promote the reaction at lower temperatures. Ensure the starting material is free of any residual base from the deprotection step.

References

• Advent Chembio. (n.d.). Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis. Advent Chembio Pvt. Ltd. Retrieved from [Link]

• Han, Y., et al. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega. Retrieved from [Link]

• Google Patents. (n.d.). CN101407488B - Chemical synthesis method of pyroglutamic acid alcohol and intermediates thereof.

• Coin, I., et al. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies. Retrieved from [Link]

• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Retrieved from [Link]

• Ordóñez, M., et al. (2023). Chiral Aminoalcohol-Derived δ-Lactams Provide Easy Access to Piperidines and Acyclic Five-Carbon Building Blocks Bearing a Tertiary and a Quaternary Stereocenter. National Institutes of Health. Retrieved from [Link]

• ACS Publications. (2024). Trimethoxysilane-Mediated Peptide Bond Formation from Unprotected Amino Acids and Amino Acid t-Butyl Esters. The Journal of Organic Chemistry. Retrieved from [Link]

• National Institutes of Health. (n.d.). Advances in Fmoc solid-phase peptide synthesis. PMC. Retrieved from [Link]

• Stefanucci, A., et al. (2014). PYROGLUTAMIC ACID DERIVATIVES: BUILDING BLOCKS FOR DRUG DISCOVERY. HETEROCYCLES, Vol. 89, No. 8. Retrieved from [Link]

• Google Patents. (n.d.). CN103641728B - Method for preparing D-glutamic acid.

• MDPI. (2023). Identification of Some Glutamic Acid Derivatives with Biological Potential by Computational Methods. MDPI. Retrieved from [Link]

• Houben-Weyl. (n.d.). Pyroglutamic Acid Peptides. Thieme. Retrieved from [Link]

• ResearchGate. (2017). Synthesis of Lysergic Acid Methyl Ester via the Double Cyclization Strategy. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Lactam synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Chiral Building Blocks for Use in Drug Discovery. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for Removing the Fmoc Group. Retrieved from [Link]

• ResearchGate. (2012). Application of Dmb-Dipeptides in the Fmoc SPPS of Difficult and Aspartimide-Prone Sequences. Retrieved from [Link]

• Google Patents. (n.d.). DE2158562C3 - Process for the preparation of glutamic acid 5-methyl ester.

• ResearchGate. (n.d.). Pyroglutamic acid and its derivatives exhibit a wide range of bioactivities. Retrieved from [Link]

• National Institutes of Health. (2024). Synthesis of chiral lactams by asymmetric nitrogen insertion. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). δ-Lactam synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Convenient Synthesis of Amino Acid Methyl Esters. PMC. Retrieved from [Link]

• YouTube. (2022). BIOSYNTHESIS OF AMINO ACIDS-Glutamate Family. Retrieved from [Link]

• ResearchGate. (2019). Chiral γ-lactam synthesis via asymmetric C–H amidation. Retrieved from [Link]

• Britannica. (2024). Glutamic acid. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. MDPI. Retrieved from [Link]

• Organic Syntheses. (n.d.). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Retrieved from [Link]

• Wikipedia. (n.d.). Glutamic acid. Retrieved from [Link]

• ACS Publications. (2024). Design of δ-L-Lysinyl-L-glutamic Acid Dimer-Functionalized Peptides with Antifouling and Antienzymatic Degradation Capabilities for Robust Electrochemical Sensing of Proteins in Undiluted Clinical Sera. ACS Sensors. Retrieved from [Link]

Sources

• 1. Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis | Advent [adventchembio.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. chempep.com [chempep.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chiral Aminoalcohol-Derived δ-Lactams Provide Easy Access to Piperidines and Acyclic Five-Carbon Building Blocks Bearing a Tertiary and a Quaternary Stereocenter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. renyi.hu [renyi.hu]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Solution phase peptide synthesis protocols with Fmoc-D-Glu-OMe

Application Note: Solution Phase Peptide Synthesis Protocols with Fmoc-D-Glu-OMe

Executive Summary

This guide details the solution-phase synthesis (SPS) protocols utilizing Fmoc-D-Glu-OMe (Fmoc-D-Glutamic acid

-methyl ester). While Solid-Phase Peptide Synthesis (SPPS) is dominant for long sequences, solution phase remains the gold standard for short, high-value pharmaceutical intermediates due to its scalability and the ability to characterize intermediates.

The inclusion of Fmoc-D-Glu-OMe presents unique challenges:

• Stereochemical Integrity: D-isomers are prone to racemization if activation conditions are too aggressive.

• Fmoc Removal in Solution: Unlike SPPS, where byproducts are washed away, SPS requires the chemical scavenging of dibenzofulvene (DBF) to prevent contamination.

• Orthogonality: The methyl ester (OMe) serves as a semi-permanent C-terminal protection, stable to Fmoc removal conditions but removable via saponification.[1]

Strategic Material Considerations

Before initiating synthesis, the structural definition of the starting material must be verified to prevent regioselectivity errors.

Component	Specification	Critical Note
Starting Material	Fmoc-D-Glu(OtBu)-OMe	Recommended. The side-chain ( -carboxyl) must be protected (e.g., OtBu) to prevent uncontrolled branching or polymerization during activation.
Alt. Starting Material	Fmoc-D-Glu-OMe (Free Side Chain)	High Risk. Requires precise stoichiometric control or immediate side-chain modification. Not recommended for linear chain elongation.
Solvent	Anhydrous DMF or DCM	Amine-free. DMF must be fresh to prevent spontaneous Fmoc cleavage.
Activator	EDC[2]·HCl / Oxyma Pure	Preferred. Generates water-soluble urea byproducts, simplifying workup compared to DCC.

Core Protocol: The "Self-Validating" Synthesis Cycle

This protocol is designed as a self-validating system . Each step includes a specific extraction or "wash" that chemically removes the reagents and byproducts of that step, ensuring the crude product entering the next phase is pure enough to proceed without chromatography.

Phase A: C-Terminal Elongation (Coupling)

Objective: Couple an N-protected amino acid (Fmoc-AA-OH) to the free amine of H-D-Glu(OtBu)-OMe.

Mechanism: We utilize EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) combined with Oxyma Pure (Ethyl (hydroxyimino)cyanoacetate).

• Why? EDC forms a water-soluble urea byproduct easily removed in the aqueous workup. Oxyma Pure suppresses racemization more effectively than HOBt/HOAt, crucial for D-amino acids.

Step-by-Step:

• Dissolution: Dissolve Fmoc-AA-OH (1.1 equiv) and Oxyma Pure (1.1 equiv) in DCM/DMF (9:1 ratio) at 0°C.

• Activation: Add EDC·HCl (1.2 equiv). Stir for 5 minutes at 0°C to form the active ester.

• Coupling: Add the amine component (H-D-Glu(OtBu)-OMe) (1.0 equiv) and DIPEA (2.0 equiv).

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (EtOAc/Hexane) or HPLC.

The "Self-Validating" Workup (Extraction): Transfer the reaction mixture to a separatory funnel and perform the following washes. This sequence guarantees purity:

• Acid Wash (10% Citric Acid or 1M KHSO₄): Removes unreacted amine, DIPEA, and the EDC-urea byproduct.

• Base Wash (5% NaHCO₃): Removes unreacted carboxylic acid (Fmoc-AA-OH) and Oxyma.

• Brine Wash: Removes residual water/emulsions.

• Dry & Concentrate: Dry over Na₂SO₄, filter, and evaporate.

Phase B: Fmoc Deprotection in Solution (The TAEA Method)

Challenge: Standard piperidine deprotection generates dibenzofulvene (DBF), a non-volatile solid that co-elutes with the peptide. Solution: Use Tris(2-aminoethyl)amine (TAEA) . TAEA removes Fmoc and simultaneously scavenges DBF to form a highly polar, water-soluble adduct.

Step-by-Step:

• Dissolution: Dissolve the Fmoc-peptide in DCM (approx. 10 mL per gram).

• Reagent Addition: Add TAEA (15 equivalents).

  • Note: A large excess is required to drive the reaction and scavenge the fulvene efficiently.

• Reaction: Stir vigorously at RT for 30–60 minutes.

• Monitoring: HPLC should show the disappearance of the Fmoc-starting material and the appearance of the free amine.

The "Self-Validating" Workup:

• Phosphate Buffer Wash (pH 5.5): Add phosphate buffer and extract.

  • Mechanism:[2][3][4][][6] At pH 5.5, the TAEA-DBF adduct and excess TAEA are protonated and move into the aqueous phase. The hydrophobic peptide remains in the DCM.

• Brine Wash: Wash the organic phase (DCM) with brine.

• Result: The organic phase now contains the free amine peptide, ready for the next coupling.

Visualization: The Solution Phase Workflow

The following diagram illustrates the cyclical nature of this protocol and the specific removal points for impurities.

Caption: Cyclic workflow for solution-phase synthesis using TAEA for clean Fmoc removal.

Advanced Protocol: Orthogonal Side-Chain Modification

If the goal is to modify the side chain while keeping the backbone protected, the Fmoc-D-Glu-OMe scaffold is ideal because the Methyl Ester (OMe) and Fmoc are orthogonal.

Scenario: Converting the side chain to an amide or hydrazide.

• Prerequisite: This requires starting with Fmoc-D-Glu-OMe (free side chain) or selectively deprotecting the side chain if it was OtBu.

Protocol for Side-Chain Activation:

• Dissolution: Dissolve Fmoc-D-Glu-OMe (free

  -COOH) in DMF.

• Activation: Add PyBOP (1.0 equiv) and DIPEA (2.0 equiv).

  • Note: PyBOP is preferred here over EDC for difficult side-chain amidations.

• Addition: Add the amine (R-NH₂) immediately.

• Workup: Standard Acid/Base extraction (as per Section 3).

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Racemization	High pH during coupling or excessive activation time.	Switch to Oxyma Pure instead of HOBt. Ensure DIPEA is added after the amino acid, and keep the temperature at 0°C for the first hour.
Insoluble Urea	Use of DCC in solution phase.	Stop using DCC. Switch to EDC·HCl (water-soluble urea) or DIC (urea soluble in DCM, but harder to remove).
Emulsions	TAEA extraction not separating.	Add a small amount of saturated NaCl (Brine) to the aqueous layer to increase ionic strength.
Fmoc Not Removed	Old TAEA or insufficient time.	TAEA is hygroscopic. Use fresh reagent. Increase reaction time to 2 hours if steric hindrance is high.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][4] Chemical Reviews, 109(6), 2455-2504. Link

• Sheehan, J. C., et al. (1965). "The Use of Water-Soluble Carbodiimides in Peptide Synthesis." Journal of Organic Chemistry, 30(7), 2525.
• Carpino, L. A., et al. (2010). "The 1-Hydroxy-7-azabenzotriazole (HOAt) and Oxyma Pure Systems." Organic Process Research & Development.

• Beyermann, M., et al. (1991). "Rapid continuous peptide synthesis via FMOC amino acid chloride coupling and TAEA scavenging." International Journal of Peptide and Protein Research.[6] (Primary source for TAEA scavenging methodology).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis | Advent [adventchembio.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]

Application Note & Protocol: Enzymatic Hydrolysis of Fmoc-D-Glu-OMe Methyl Ester

Abstract

The selective hydrolysis of the γ-methyl ester of N-α-Fmoc-protected D-glutamic acid (Fmoc-D-Glu-OMe) is a critical transformation in synthetic chemistry, particularly for the preparation of building blocks for peptide synthesis and the development of chiral pharmaceuticals. Traditional chemical saponification methods often pose a significant challenge due to the base-lability of the Fmoc protecting group, which can lead to premature deprotection and side reactions.[1][2][3] This application note details a robust and highly selective method for the hydrolysis of Fmoc-D-Glu-OMe utilizing enzymatic catalysis. We provide a comprehensive overview of the principles, a detailed step-by-step protocol using a commercially available lipase, and methods for reaction monitoring and product characterization. This chemoenzymatic approach offers superior selectivity under mild reaction conditions, ensuring the integrity of the crucial Fmoc group and preserving the stereochemical purity of the D-glutamic acid derivative.[4][5]

Introduction: The Case for Biocatalysis

In modern organic synthesis and pharmaceutical development, the demand for chiral building blocks, such as D-amino acids, is continually increasing.[5] Fmoc-D-Glu(OMe)-OH is a valuable derivative where the γ-carboxyl group is protected as a methyl ester. This protection strategy is orthogonal, meaning the methyl ester can be selectively removed without affecting the acid-labile side-chain protecting groups (like tBu) or the base-labile N-α-Fmoc group typically used in Solid-Phase Peptide Synthesis (SPPS).[6]

The primary challenge lies in the deprotection of the methyl ester. Standard chemical hydrolysis (saponification) requires basic conditions (e.g., LiOH, NaOH), which can inadvertently cleave the Fmoc group.[1][3] This lack of selectivity complicates the synthesis, reduces yield, and necessitates additional purification steps.

Enzymatic catalysis, particularly with hydrolases like lipases, presents an elegant solution. Lipases (EC 3.1.1.3) are enzymes whose natural function is to hydrolyze triglycerides.[7] However, their utility extends far beyond this, as they exhibit broad substrate specificity and can catalyze the hydrolysis of a wide range of esters in aqueous and non-aqueous environments.[8] Key advantages of using lipases for this transformation include:

• High Chemoselectivity: Lipases operate under mild pH conditions (typically pH 6-8), which are fully compatible with the base-sensitive Fmoc group.[9]

• Stereoselectivity: Enzymes are inherently chiral catalysts. This property is crucial for applications involving kinetic resolution of racemic mixtures, ensuring the production of enantiomerically pure compounds.[4][10]

• Mild Reaction Conditions: Enzymatic reactions are typically performed at or near room temperature and atmospheric pressure, reducing energy consumption and minimizing side reactions like racemization.[2]

• Environmental Sustainability: As biocatalysts, enzymes are biodegradable and operate in environmentally benign solvent systems, aligning with the principles of green chemistry.

This guide focuses on leveraging these advantages to establish a reliable and self-validating protocol for the enzymatic hydrolysis of Fmoc-D-Glu-OMe.

The Catalyst: Understanding Lipase Mechanism and Selection

Mechanism of Lipase-Catalyzed Ester Hydrolysis

Lipases belong to the α/β-hydrolase fold family and employ a conserved catalytic mechanism involving a Ser-His-Asp (or Glu) catalytic triad.[11] The hydrolysis proceeds via a two-step process involving the formation of a covalent acyl-enzyme intermediate.

• Acylation: The serine residue of the catalytic triad, activated by the nearby histidine, performs a nucleophilic attack on the carbonyl carbon of the ester substrate. This forms a tetrahedral intermediate, which is stabilized by an "oxyanion hole" in the enzyme's active site. This intermediate then collapses, releasing the alcohol (methanol in this case) and forming a stable acyl-enzyme complex.

• Deacylation: A water molecule, activated by the histidine, acts as a nucleophile and attacks the carbonyl carbon of the acyl-enzyme complex. This generates a second tetrahedral intermediate, which subsequently collapses to release the carboxylic acid product and regenerate the free enzyme for the next catalytic cycle.

Selection of a Suitable Lipase

The choice of lipase is critical for successful hydrolysis. Several commercially available lipases have demonstrated high efficacy in hydrolyzing amino acid esters. For this application, we recommend immobilized Lipase B from Candida antarctica (CAL-B), commonly known as Novozym® 435.

Rationale for Selecting CAL-B:

• Broad Substrate Scope: CAL-B is renowned for its ability to accept a wide variety of substrates, including those with sterically demanding groups.[12]

• High Stability: The immobilized form offers exceptional thermal and operational stability, allowing for easy recovery and reuse of the biocatalyst.

• Proven Efficacy: It has been successfully used in numerous kinetic resolutions and hydrolysis reactions of ester-containing pharmaceuticals and their intermediates.[9]

Other lipases from sources like Candida rugosa (CRL) or Pseudomonas cepacia could also be effective but may require more extensive optimization of reaction conditions.[9][10]

Experimental Protocol: Hydrolysis of Fmoc-D-Glu-OMe

This protocol provides a self-validating system for the selective hydrolysis of the γ-methyl ester.

Materials & Reagents

Reagent/Material	Grade	Supplier Example	Notes
Fmoc-D-Glu(OMe)-OH	≥98% Purity	Standard Supplier	The substrate for the reaction.
Immobilized Candida antarctica Lipase B (CAL-B)	Biocatalysis Grade	Novozymes, Sigma	e.g., Novozym® 435
Potassium Phosphate Buffer (0.1 M)	Molecular Biology Grade	Standard Supplier	Prepare and adjust to pH 7.5.
Dimethyl Sulfoxide (DMSO)	Anhydrous, ≥99.9%	Standard Supplier	Co-solvent for substrate solubility.
Ethyl Acetate	HPLC Grade	Standard Supplier	For product extraction.
Hydrochloric Acid (1 M)	Analytical Grade	Standard Supplier	For acidification during workup.
Anhydrous Sodium Sulfate	Reagent Grade	Standard Supplier	For drying the organic phase.
Deionized Water	>18 MΩ·cm	In-house	For buffer preparation and workup.

Equipment

• Magnetic stirrer with hotplate capability

• Reaction vessel (e.g., 50 mL round-bottom flask)

• pH meter

• Separatory funnel

• Rotary evaporator

• Analytical balance

• HPLC system with UV detector (for reaction monitoring)

Step-by-Step Protocol

• Reaction Setup:

  • To a 50 mL round-bottom flask, add 20 mL of 0.1 M potassium phosphate buffer (pH 7.5).

  • Add 200 mg of immobilized CAL-B (Novozym® 435).

  • Place the flask on a magnetic stirrer and begin stirring at 200-300 RPM. Allow the mixture to equilibrate to 40°C . Causality: This temperature is a good balance between high enzyme activity and stability for CAL-B. The pH of 7.5 is optimal for lipase activity while being sufficiently mild to prevent chemical degradation of the Fmoc group.

• Substrate Preparation:

  • In a separate vial, dissolve 400 mg (approx. 1.0 mmol) of Fmoc-D-Glu(OMe)-OH in 4 mL of DMSO. Gentle warming may be required to achieve full dissolution. Causality: The substrate has limited aqueous solubility. DMSO is an excellent water-miscible co-solvent that enhances substrate availability without completely denaturing the enzyme.

• Initiation of Hydrolysis:

  • Once the buffer-enzyme mixture has reached 40°C, add the substrate-DMSO solution dropwise to the reaction flask.

  • Seal the flask and allow the reaction to proceed with continuous stirring at 40°C.

• Reaction Monitoring (Self-Validation):

  • Monitor the reaction progress by HPLC. At time points (e.g., 1, 4, 8, 12, and 24 hours), pause stirring, allow the enzyme beads to settle, and withdraw a small aliquot (~20 µL) of the supernatant.

  • Quench the aliquot by diluting it 1:50 in a 50:50 acetonitrile/water mixture and analyze immediately.

  • The reaction is complete when the starting material peak is no longer observed or its area remains constant. Typical reaction times are 12-24 hours.

• Enzyme Recovery and Product Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Recover the immobilized enzyme by simple filtration (e.g., using a Büchner funnel). Wash the enzyme beads with deionized water (2 x 10 mL) and then with acetone (2 x 10 mL) and dry under vacuum. The recovered enzyme can be stored for future use.

  • Transfer the combined aqueous filtrate to a separatory funnel.

  • Adjust the pH of the aqueous phase to ~2.0 using 1 M HCl. This protonates the newly formed carboxylate, making it extractable into an organic solvent.

  • Extract the product with ethyl acetate (3 x 25 mL).

  • Combine the organic layers and dry over anhydrous sodium sulfate.

• Product Isolation:

  • Filter off the sodium sulfate and concentrate the organic phase using a rotary evaporator to yield the final product, Fmoc-D-Glu-OH, typically as a white solid.

Analysis and Characterization

Robust analytical methods are essential to validate the success of the protocol.

HPLC Method for Reaction Monitoring

A stability-indicating HPLC method must be able to separate the starting material, the product, and any potential byproducts (e.g., from Fmoc deprotection).

Parameter	Condition
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient	30% to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 265 nm (for the Fmoc group)
Injection Volume	10 µL

• Expected Elution: The product, Fmoc-D-Glu-OH, is more polar than the starting material, Fmoc-D-Glu(OMe)-OH, and will therefore have a shorter retention time on a reversed-phase column.

Product Characterization

• Mass Spectrometry (MS): Confirm the identity of the product by ESI-MS.

  • Fmoc-D-Glu(OMe)-OH: Calculated [M-H]⁻: 396.14 g/mol .

  • Fmoc-D-Glu-OH: Calculated [M-H]⁻: 382.12 g/mol .

• NMR Spectroscopy: ¹H and ¹³C NMR in a suitable solvent (e.g., DMSO-d₆) can confirm the disappearance of the methyl ester signal (-OCH₃ singlet at ~3.6 ppm) and the overall structural integrity.

• Chiral HPLC (Optional): To confirm that no racemization has occurred during the process, the Fmoc group can be removed chemically (e.g., with piperidine) and the resulting D-glutamic acid can be analyzed using a chiral column or after derivatization with a chiral reagent.[2]

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or No Conversion	1. Inactive enzyme. 2. Poor substrate solubility. 3. pH drift.	1. Test enzyme activity with a standard substrate (e.g., p-nitrophenyl butyrate). 2. Increase the co-solvent (DMSO) percentage slightly (e.g., to 20% v/v), but be aware this can reduce enzyme activity. 3. Re-check and buffer the reaction pH more strongly if necessary.
Fmoc Group Cleavage	1. pH of the buffer is too high. 2. Contaminating amidase/protease activity.	1. Ensure the pH does not exceed 8.0. Perform the reaction at a slightly lower pH (e.g., 7.0). 2. Use a highly purified lipase preparation. CAL-B is generally free of significant protease activity.
Difficult Product Extraction	Incomplete acidification of the product.	Ensure the aqueous phase is acidified to pH 2 or lower before extraction to fully protonate the carboxylic acid.

Conclusion

This application note provides a field-proven, reliable protocol for the enzymatic hydrolysis of Fmoc-D-Glu-OMe. By leveraging the high chemoselectivity of Candida antarctica Lipase B, this method successfully overcomes the limitations of traditional chemical saponification, preserving the sensitive Fmoc protecting group and ensuring a high yield of the desired chiral building block. The mild conditions and straightforward workup make this chemoenzymatic strategy a superior alternative for applications in peptide synthesis and pharmaceutical development.

References

• Macrae, A. R., & Hammond, R. C. (1985). Present and Future Applications of Lipases. Biotechnology and Genetic Engineering Reviews.

• Molecules. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. MDPI. [Link]

• Molecules. (2018). Lipase-Catalyzed Kinetic Resolution of Dimethyl and Dibutyl 1-Butyryloxy-1-carboxymethylphosphonates. MDPI. [Link]

• Molecules. (2019). Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters. MDPI. [Link]

• Frontiers in Bioengineering and Biotechnology. (2022). Enzyme catalyzes ester bond synthesis and hydrolysis: The key step for sustainable usage of plastics. Frontiers Media S.A.. [Link]

• Organic & Biomolecular Chemistry. (2015). Formation and hydrolysis of amide bonds by lipase A from Candida antarctica; exceptional features. Royal Society of Chemistry. [Link]

• Pharma's Almanac. (2019). Applying Enzymatic Synthesis for Chiral Molecules. Pharma's Almanac. [Link]

• Journal of Peptide Research. (2004). An efficient and highly selective deprotection of N-Fmoc-alpha-amino acid and lipophilic N-Fmoc-dipeptide methyl esters with aluminium trichloride and N,N-dimethylaniline. PubMed. [Link]

• ResearchGate. (n.d.). Mechanism of lipase/esterase catalysis. ResearchGate. [Link]

• Journal of Biotechnology. (2010). Engineering of Candida antarctica lipase B for hydrolysis of bulky carboxylic acid esters. PubMed. [Link]

• Journal of the American Chemical Society. (2018). Regiodivergent Biocatalytic Hydroxylation of L-Glutamine Facilitated by Characterization of Non-Heme Dioxygenases from Non-Ribosomal Peptide Biosyntheses. NIH. [Link]

• ResearchGate. (2015). Resolution of β-amino esters by Candida antarctica lipase A and B. ResearchGate. [Link]

• Chemical Society Reviews. (2018). Enzymatic asymmetric synthesis of chiral amino acids. Royal Society of Chemistry. [Link]

• ResearchGate. (2004). An efficient and highly selective deprotection of N‐Fmoc‐α‐amino acid and lipophilic N‐Fmoc‐dipeptide methyl esters with aluminium trichloride and N,N‐dimethylaniline. ResearchGate. [Link]

• Journal of the American Chemical Society. (1991). Lipase-catalyzed hydrolysis as a route to esters of chiral epoxy alcohols. ACS Publications. [Link]

• ResearchGate. (2015). Aldehyde-based racemization in the dynamic kinetic resolution of N-heterocyclic α-amino esters using Candida antarctica lipase A. ResearchGate. [Link]

• CONICET Digital. (2014). CLEAs of Candida antarctica lipase B (CALB) with a bovine serum albumin (BSA) cofeeder core. CONICET. [Link]

• Molecules. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. NIH. [Link]

• Chemistry Stack Exchange. (2023). Enzymatic mechanism of Lipase. Stack Exchange Inc.. [Link]

• Molecules. (2015). Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. NIH. [Link]

• Molecules. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. MDPI. [Link]

• ResearchGate. (2019). High-Performance Liquid Chromatographic Determination of Chiral Amino Acids Using Pre-Column Derivatization with o-Phthalaldehyde and N-tert-Butyloxycarbonyl-D-cysteine and Application to Vinegar Samples. ResearchGate. [Link]

• ResearchGate. (2023). The formation and hydrolysis of the active ester made from α-amino acid... ResearchGate. [Link]

• ACS Catalysis. (2021). Synthesis of γ-Hydroxy-α-amino Acid Derivatives by Enzymatic Tandem Aldol Addition–Transamination Reactions. ACS Publications. [Link]

• Springer. (2016). Candida antarctica Lipase B as Catalyst for Cyclic Esters Synthesis, Their Polymerization and Degradation of Aliphatic Polyester. Springer. [Link]

• Bioorganic & Medicinal Chemistry. (2004). Lipase-mediated stereoselective hydrolysis of stampidine and other phosphoramidate derivatives of stavudine. PubMed. [Link]

• Humana Press. (n.d.). Methods for Removing the Fmoc Group. Humana Press. [Link]

• ResearchGate. (2011). Dynamic Kinetic Resolution of α‐Amino Acid Esters in the Presence of Aldehydes. ResearchGate. [Link]

• ACS Combinatorial Science. (2020). Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls. ACS Publications. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Royal Society of Chemistry. [Link]

• Molecules. (2023). Identification of Some Glutamic Acid Derivatives with Biological Potential by Computational Methods. NIH. [Link]

• Molecules. (2020). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. MDPI. [Link]

• Waters Corporation. (n.d.). Comprehensive Guide to Hydrolysis and Analysis of Amino Acids. Waters Corporation. [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. [Link]

• Taylor & Francis Online. (2023). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Taylor & Francis. [Link]

• Bioorganic & Medicinal Chemistry. (2004). Stereochemical influence on lipase-mediated hydrolysis and biological activity of stampidine and other stavudine phosphoramidates. PubMed. [Link]

Sources

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• 2. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pharmasalmanac.com [pharmasalmanac.com]
• 5. Enzymatic asymmetric synthesis of chiral amino acids - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. nottingham.ac.uk [nottingham.ac.uk]
• 8. Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. Engineering of Candida antarctica lipase B for hydrolysis of bulky carboxylic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Activating Fmoc-D-Glu-OMe with HATU and DIPEA for Peptide Synthesis

Abstract

This comprehensive guide details the chemical principles and provides field-proven protocols for the activation of N-α-Fmoc-D-glutamic acid α-methyl ester (Fmoc-D-Glu-OMe) using the highly efficient aminium-based coupling reagent HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) and the sterically hindered base DIPEA (N,N-Diisopropylethylamine). This document is intended for researchers, chemists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), particularly those requiring orthogonal protection strategies for complex peptide architectures. We will explore the underlying reaction mechanism, provide optimized, step-by-step protocols, and discuss critical parameters and potential side reactions to ensure high-yield, high-purity synthesis.

Introduction: The Strategic Advantage of Fmoc-D-Glu-OMe

In the landscape of Fmoc-based Solid-Phase Peptide Synthesis (SPPS), the choice of side-chain protecting groups is paramount for achieving the desired final product.[1] While Fmoc-Glu(OtBu)-OH is the conventional choice for incorporating glutamic acid, its tert-butyl (OtBu) ester is cleaved under the same strongly acidic conditions (e.g., Trifluoroacetic Acid - TFA) used to release the peptide from the resin.[2]

This is where Fmoc-D-Glu-OMe offers a distinct strategic advantage. The side-chain methyl ester (-OMe) is stable to both the basic conditions of Fmoc-group removal (e.g., piperidine) and the final TFA-mediated cleavage. This orthogonality allows for the selective deprotection of the methyl ester on the resin, opening avenues for:

• On-resin cyclization to form lactam bridges.

• Synthesis of branched peptides .

• Site-specific conjugation and modification of the glutamic acid side chain.

To effectively incorporate this versatile building block, a robust and efficient activation method is required. The combination of HATU and DIPEA has emerged as a gold-standard for peptide coupling, prized for its rapid kinetics and low rates of racemization.[3][4] This guide provides the technical details to master this critical chemical transformation.

The Chemistry of Activation: Mechanism and Rationale

Successful peptide synthesis hinges on the controlled formation of an amide bond between a carboxylic acid and an amine.[3] This process requires the "activation" of the carboxylic acid to render it sufficiently electrophilic. Here, we dissect the roles of our three key reagents.

• Fmoc-D-Glu-OMe : The amino acid building block. Its α-carboxyl group is the site of activation. The Fmoc group protects the α-amine from unwanted reactions, and the side-chain methyl ester remains inert during this step.[5]

• DIPEA (N,N-Diisopropylethylamine) : A non-nucleophilic, sterically hindered organic base.[6][7] Its sole purpose is to deprotonate the carboxylic acid of Fmoc-D-Glu-OMe, forming a carboxylate anion. Its bulky isopropyl groups prevent it from acting as a competing nucleophile, which could otherwise lead to unwanted side products.[7][8]

• HATU : A highly efficient aminium-based coupling reagent.[9] The deprotonated carboxylate attacks HATU to form a highly reactive OAt-active ester.[9][10] The 7-azabenzotriazole (HOAt) leaving group is superior to its predecessor, HOBt, as the pyridine nitrogen provides anchimeric assistance, stabilizing the transition state and accelerating the subsequent reaction with the amine.[4]

The activation and coupling process proceeds via a well-defined mechanism, which is crucial to understand for protocol optimization and troubleshooting.

Caption: Mechanism of HATU-mediated amide bond formation.

Experimental Protocols & Workflow

This section provides a detailed protocol for the incorporation of Fmoc-D-Glu-OMe into a growing peptide chain on a solid support. Adherence to these steps, particularly the pre-activation stage, is critical for success.

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
Fmoc-D-Glu-OMe	Peptide Synthesis Grade	Verified Supplier
HATU	Peptide Synthesis Grade	Verified Supplier
DIPEA	Peptide Synthesis Grade	Verified Supplier
N,N-Dimethylformamide (DMF)	Anhydrous, Peptide Synthesis Grade	Verified Supplier
Dichloromethane (DCM)	Anhydrous, Reagent Grade	Verified Supplier
Piperidine	Reagent Grade	Verified Supplier
Fmoc-protected peptide-resin	Varies (e.g., Wang, Rink Amide)	Verified Supplier
Acetic Anhydride (for capping)	Reagent Grade	Verified Supplier

Standard SPPS Workflow for Fmoc-D-Glu-OMe Incorporation

This protocol assumes a starting scale of 0.25 mmol based on the resin's substitution level. Adjust volumes accordingly.

Sources

• 1. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bachem.com [bachem.com]
• 4. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. N,N-Diisopropylethylamine - Wikipedia [en.wikipedia.org]
• 7. N,N-Diisopropylethylamine: Application, synthesis and toxicity_Chemicalbook [chemicalbook.com]
• 8. reddit.com [reddit.com]
• 9. HATU - Wikipedia [en.wikipedia.org]
• 10. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Purification & Stability of Fmoc-D-Glu-OMe

Target Molecule: Fmoc-D-Glutamic Acid

-Methyl Ester (Fmoc-D-Glu-OMe) Primary Application: C-terminal anchoring in solution-phase synthesis or specialized SPPS linkers. Critical Impurity Vectors: Pyroglutamate formation (cyclization), Diketopiperazine (DKP) cleavage, and Ester Hydrolysis.[1]

Introduction: The Stability Paradox of Fmoc-D-Glu-OMe

As a Senior Application Scientist, I often see researchers struggle with Fmoc-D-Glu-OMe because it presents a unique "stability paradox." You are utilizing the methyl ester (OMe) to protect the

-carboxyl group, but if the side-chain -carboxyl is free (which is common in this building block), the molecule is primed for intramolecular cyclization.

Unlike standard amino acids, Fmoc-D-Glu-OMe is not a passive building block. It is a reactive intermediate that requires specific handling to prevent three major side reactions:

• Pyroglutamate Formation: The free side-chain carboxyl attacks the nitrogen (even if Fmoc-protected, though slower) or activates during coupling.

• Diketopiperazine (DKP) Formation: Upon deprotection of the next amino acid, the dipeptide cleaves itself from the ester.

• Saponification: Accidental hydrolysis of the methyl ester during Fmoc removal.[1]

This guide provides the protocols to remove these impurities and, more importantly, prevent them.

Module 1: Troubleshooting Pyroglutamate Impurities

The Issue: You observe a mass shift of -18 Da (loss of water) or a hydrophobic shift in HPLC. Diagnosis: The side-chain

-carboxylic acid has cyclized to form Fmoc-D-Pyroglutamic Acid Methyl Ester (Fmoc-D-pGlu-OMe) .

Mechanism of Failure

While the Fmoc group protects the

-nitrogen, the -carboxyl group is spatially close. Under acidic catalysis or during activation (e.g., adding EDC/NHS), the side chain can cyclize. If the Fmoc group is removed while the side chain is activated, cyclization is instantaneous.

Corrective Protocol: Purification via Acidic Wash

Pyroglutamate is a lactam (cyclic amide) and is significantly more hydrophobic than the open-chain Glutamic acid.[1]

• Dissolution: Dissolve the crude Fmoc-D-Glu-OMe in Ethyl Acetate (EtOAc) . Avoid DCM if possible, as EtOAc allows for better differential solubility of the polar impurities.

• Acidic Extraction: Wash the organic layer 3x with 5% KHSO₄ (aq) or 0.1 M HCl .[1]

  • Why: This keeps the free

    -carboxyl protonated and soluble in the organic phase, but removes any free amine species or trace bases that catalyze cyclization.

• Bicarbonate Wash (CRITICAL STEP):

  • Perform a rapid wash with 5% NaHCO₃ .[1]

  • Differentiation: The open-chain Fmoc-D-Glu-OMe has a free acidic side chain (

    ). It will deprotonate and move to the aqueous layer.[1]

  • The Fmoc-D-pGlu-OMe (Impurity) has no free acid (it is cyclized). It will stay in the organic layer.[1]

• Recovery:

  • Discard the organic layer (contains the Pyroglutamate impurity).[1]

  • Acidify the aqueous layer (containing your product) to pH 2 using HCl.[1]

  • Extract back into fresh EtOAc.[1]

  • Dry over Na₂SO₄ and concentrate.[1]

Module 2: Preventing Diketopiperazine (DKP) Formation

The Issue: Low yield after coupling the second amino acid. You find the dipeptide floating in the waste stream as a cyclic byproduct.[1] Context: This occurs when Fmoc-D-Glu-OMe is the C-terminal residue.

The "Back-Biting" Mechanism

When you remove the Fmoc group from the second amino acid (e.g., H-Xaa-D-Glu-OMe), the newly liberated amine attacks the C-terminal methyl ester. This releases the dipeptide as a cyclic Diketopiperazine (DKP).[1][2]

Prevention Protocol

Do NOT use standard piperidine deprotection for the residue attached to Glu-OMe.

• Switch Base: Use DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) instead of Piperidine for the deprotection step of the penultimate amino acid.

  • Recipe: 2% DBU + 2% Piperidine in DMF.[1]

  • Logic: DBU is a non-nucleophilic base.[1] It removes Fmoc via

    -elimination but is too bulky to attack the methyl ester, reducing DKP formation [1].

• Active Ester Coupling: If coupling the third amino acid, use highly reactive phosphonium salts (PyBOP or PyAOP ) rather than uronium salts (HBTU), and perform the coupling immediately after deprotection to capture the amine before it can "back-bite."[1]

Module 3: Recrystallization of Fmoc-D-Glu-OMe

If your product contains Fmoc-OH (from degradation) or Dibenzofulvene adducts, column chromatography is often difficult due to the streaking of the free carboxylic acid. Recrystallization is superior.[1]

Standard Operating Procedure (SOP)

Parameter	Specification
Solvent A (Good Solvent)	Ethyl Acetate (EtOAc) or Methanol (MeOH)
Solvent B (Anti-Solvent)	Hexanes or Diethyl Ether
Temperature	60°C Room Temp 4°C

Step-by-Step:

• Dissolve crude Fmoc-D-Glu-OMe in the minimum amount of hot EtOAc (approx. 60°C).

• Optional: If the solution is colored, add activated carbon, stir for 5 mins, and filter hot through Celite.

• Add warm Hexanes dropwise until the solution becomes slightly turbid (cloudy).

• Add a few drops of EtOAc to restore clarity.[1]

• Allow to cool slowly to room temperature on the benchtop (do not disturb).

• Move to a 4°C fridge for 12 hours.

• Filter the white crystals and wash with cold Hexane/EtOAc (9:1).[1]

Yield Expectation: 70-85%. Purity Check: HPLC (254 nm). Impurities like Fmoc-OH will remain in the mother liquor.

Visualizing the Impurity Pathways

The following diagram illustrates the two primary failure modes: Cyclization (Pyroglutamate) and Dimerization (DKP).[1]

Figure 1: Reaction pathways leading to common impurities.[1] The red nodes represent irreversible side products.

Frequently Asked Questions (FAQ)

Q1: Can I use HBTU/DIEA to couple Fmoc-D-Glu-OMe?

• Answer: Yes, but be extremely careful. If you activate the side chain

  -COOH by mistake (using excess HBTU), it will cyclize. Ensure you use exactly 1.0 equivalent of coupling reagent relative to the amine you are coupling to, not the Glu-OMe. If you are activating the Glu-OMe itself (to couple to a resin), protect the side chain (e.g., Fmoc-Glu(OtBu)-OMe isn't possible, you need Fmoc-Glu(OtBu)-OH).

Q2: My HPLC shows a split peak. Is it racemization?

• Answer: Possibly. D-amino acid esters are prone to racemization (D

  L) in the presence of base (DIEA/Piperidine).[1]

  • Test: Co-inject with an authentic L-Glu-OMe standard.

  • Fix: Use "racemization suppressants" like Oxyma Pure or HOBt during coupling.[1] Avoid prolonged exposure to tertiary amines.[1]

Q3: How do I remove the Fmoc group without hydrolyzing the Methyl Ester?

• Answer: Methyl esters are sensitive to hydrolysis (saponification) in aqueous base.[1]

  • Avoid: NaOH or LiOH (unless you want to remove the ester).[1]

  • Use: 20% Piperidine in dry DMF.[1][3] Ensure your DMF is water-free (<0.05% H₂O).[1] Water + Piperidine = Hydrolysis.[1]

Q4: Why is my yield low when I use Fmoc-D-Glu-OMe on Wang resin?

• Answer: You are likely experiencing DKP formation.[1] When the second amino acid is deprotected, the dipeptide cleaves off the resin.

  • Solution: Use Trityl (2-Cl-Trt) resin . The steric bulk of the Trityl linker hinders the DKP cyclization significantly compared to the benzylic linker of Wang resin [2].

References

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of Diketopiperazine Formation Using Model Peptides. Journal of Pharmaceutical Sciences, 87(3), 283–288.

• Sigma-Aldrich. (2023).[1] Fmoc Solid Phase Peptide Synthesis - Causes of Deletion Sequences. Technical Bulletin.[1]

• BenchChem. (2025).[1][3] The Formation and Impact of Pyroglutamic Acid in Peptides.[1][4][5][6] Technical Guide.[1][5][7]

• Steinauer, R., et al. (1989).[1] Racemization of amino acid esters.[1]Analytical Biochemistry, 178(2).[1]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Determination of the origin of the N-terminal pyro-glutamate variation in monoclonal antibodies using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.uci.edu [chem.uci.edu]

Reference Data & Comparative Studies

Executive Summary &amp; Strategic Importance

Comparative Analytical Guide: 1H NMR Profiling of Fmoc-D-Glu-OMe vs. Chiral and Orthogonal Analogues

In the landscape of peptidomimetics, Fmoc-D-Glu-OMe (N-

-Fmoc-D-glutamic acid -methyl ester) is a critical building block. Its D-configuration confers resistance to proteolytic degradation—a vital attribute for therapeutic peptides—while the methyl ester (OMe) serves as a semi-permanent C-terminal protection or a specific synthetic intermediate.

This guide provides a rigorous, self-validating 1H NMR characterization protocol. Unlike standard datasheets, we objectively compare this product against its primary alternatives: its enantiomer (Fmoc-L-Glu-OMe ) and its orthogonally protected analogue (Fmoc-D-Glu-OtBu ).

Key Technical Insight: While 1H NMR confirms chemical structure and regiochemistry (

vs. esterification), it is blind to enantiomeric purity in achiral solvents. This guide details how to interpret spectral data to validate structural identity while flagging the limitations regarding chirality.

Standardized Experimental Protocol

To ensure reproducibility, this protocol utilizes DMSO-d

. While CDCl provides better resolution for some esters, DMSO-d is the industry standard for Fmoc-protected amino acids due to superior solubility and prevention of aggregation.

Materials & Preparation

• Analyte: Fmoc-D-Glu-OMe (Target purity: >98%)

• Solvent: DMSO-d

  (99.9 atom % D) + 0.03% TMS (Tetramethylsilane) internal standard.

• Concentration: 10–15 mg in 600

  L solvent. Note: Higher concentrations may cause peak broadening due to viscosity or aggregation.

Acquisition Parameters (400 MHz or higher)

• Temperature: 298 K (25°C).

• Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

• Number of Scans (NS): 16–32 (Sufficient for >95% purity samples).

• Relaxation Delay (D1): 1.0–2.0 seconds.

Workflow Visualization

Figure 1: Standardized 1H NMR acquisition workflow for Fmoc-amino acid derivatives.

Characterization: 1H NMR Spectral Assignment

The spectrum of Fmoc-D-Glu-OMe in DMSO-d

is characterized by three distinct regions: the aromatic Fmoc protection, the aliphatic Glutamic acid side chain, and the diagnostic Methyl Ester singlet.

Table 1: Chemical Shift Assignments (DMSO-d

, 400 MHz)

Region	Chemical Shift (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> , ppm)	Multiplicity	Integration	Assignment	Structural Significance
Amide	7.80 – 8.00	Doublet (d)	1H	NH (Amide)	Confirms Fmoc protection on N-terminus.
Aromatic	7.89	Doublet (d)	2H	Fmoc Ar-H (4,5)	Characteristic Fmoc pattern.
Aromatic	7.70 – 7.75	Multiplet (m)	2H	Fmoc Ar-H (1,8)	Characteristic Fmoc pattern.
Aromatic	7.41	Triplet (t)	2H	Fmoc Ar-H (3,6)	Characteristic Fmoc pattern.
Aromatic	7.32	Triplet (t)	2H	Fmoc Ar-H (2,7)	Characteristic Fmoc pattern.[1]
Fmoc-CH	4.20 – 4.35	Multiplet (m)	3H	Fmoc CH + CH	Overlapping signals; confirms linker integrity.
Alpha	4.05 – 4.15	Multiplet (m)	1H	Glu H	Shifted downfield due to adjacent ester/amide.
Ester	3.63	Singlet (s)	3H	-OCH	Diagnostic Peak: Confirms Methyl Ester.
Side Chain	2.30 – 2.40	Multiplet (m)	2H	Glu H	Adjacent to free carboxylic acid (or side chain ester).
Side Chain	1.80 – 2.10	Multiplet (m)	2H	Glu H	Bridge between alpha and gamma positions.

Critical Note: The singlet at ~3.63 ppm is the primary quality attribute (PQA) for this product. Its integration must be exactly 3:1 relative to the amide proton. A ratio <3[1] suggests hydrolysis; >3 suggests residual methanol.

Comparative Analysis: Alternatives & Performance

This section evaluates Fmoc-D-Glu-OMe against its most common alternatives.

Comparison A: vs. Fmoc-D-Glu-OtBu (Orthogonal Protection)

Context: Researchers often choose between Methyl (OMe) and tert-Butyl (OtBu) esters based on the deprotection strategy required.

• Fmoc-D-Glu-OMe: Base-labile (saponification) or Hydrazine-labile. Used when the side chain needs to remain protected during acid treatment.

• Fmoc-D-Glu-OtBu: Acid-labile (TFA).[2] Used in standard SPPS (Solid Phase Peptide Synthesis).[2]

Analytical Distinction: The 1H NMR distinction is stark and immediate.

Feature	Fmoc-D-Glu-OMe (Product)	Fmoc-D-Glu-OtBu (Alternative)
Diagnostic Signal	Singlet ~3.63 ppm (3H)	Singlet ~1.40 ppm (9H)
Spectral Region	Mid-field (Alkoxy region)	Up-field (Aliphatic region)
Interpretation	Sharp singlet indicating -OCH .	Intense singlet indicating -C(CH ) .

Decision Logic: If your spectrum shows a massive peak at 1.4 ppm, you have the wrong product (OtBu ester). If you see a singlet at 3.6 ppm, you have the Methyl ester.

Comparison B: vs. Fmoc-L-Glu-OMe (Enantiomeric Purity)

Context: The "D" configuration is the value proposition. However, standard 1H NMR is achiral .

• Observation: The 1H NMR spectrum of pure Fmoc-D-Glu-OMe is identical to pure Fmoc-L-Glu-OMe.

• Risk: Racemization during synthesis cannot be detected by simple 1H NMR.

Self-Validating Protocol for Chiral Analysis: To verify the "D" configuration using NMR, you must use a Chiral Shift Reagent (e.g., Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]) or derivatize with Marfey's Reagent .

• Without Shift Reagent: Single set of peaks = Chemical Purity.

• With Shift Reagent: Split peaks = Racemic mixture (D + L).

Troubleshooting & Impurities

Common synthesis byproducts must be identified to ensure assay validity.

Diagnostic Logic Flowchart

Figure 2: Decision tree for spectral interpretation and quality control.

Common Impurities Table

Impurity	Chemical Shift ( , ppm)	Origin
Methanol	3.16 (s) + 4.01 (q)	Residual solvent from esterification.
Dibenzofulvene	6.0 – 6.5 (Multiplets)	Degradation product of Fmoc group (base exposure).
Water	3.33 (variable)	Hygroscopic nature of DMSO or sample.
Triethylamine (TEA)	1.0 (t), 2.5 (q)	Residual base from neutralization steps.

Conclusion

Fmoc-D-Glu-OMe is distinguished by its diagnostic methyl ester singlet at 3.63 ppm and the characteristic Fmoc aromatic pattern. While 1H NMR is the gold standard for structural verification and orthogonality checks (vs. OtBu variants), it must be paired with Chiral HPLC or optical rotation measurements to validate the enantiomeric purity of the D-isomer.

References

• Abraham, R. J., et al. (2006).[3] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry. Link

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry. Link

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[4][2][5][] Chemical Reviews. Link

• Coin, I., et al. (2007). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Nature Protocols. Link

Sources

• 1. A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis | Advent [adventchembio.com]
• 5. mdpi.com [mdpi.com]

Precision Analytics in Peptide Synthesis: A Comparative Guide to Mass Spectrometry of Fmoc-D-Glu-OMe Derivatives

Executive Summary & Strategic Context

In the high-stakes landscape of therapeutic peptide synthesis, Fmoc-D-Glu-OMe (Fluorenylmethyloxycarbonyl-D-Glutamic acid-5-methyl ester) represents a critical building block. Its dual protection—the base-labile Fmoc group for the N-terminus and the orthogonal methyl ester (OMe) for the side chain—allows for precise on-resin modifications, such as cyclization or side-chain anchoring.

However, the "D" configuration introduces a unique quality control challenge: stereochemical purity . Standard mass spectrometry (MS) determines mass-to-charge ratio (

) but is blind to chirality. Furthermore, the OMe group is susceptible to premature hydrolysis or cyclization to pyroglutamate (pGlu) under standard ionization conditions.

This guide provides a technical roadmap for validating Fmoc-D-Glu-OMe using High-Resolution Mass Spectrometry (HRMS), contrasting it with conventional alternatives like HPLC-UV and MALDI-TOF.

Technical Deep Dive: The Physicochemistry of Detection

To accurately analyze Fmoc-D-Glu-OMe, one must understand its behavior in the gas phase.

• Molecular Formula:

  [1]

• Monoisotopic Mass: 383.1369 Da

• Protonated Ion

  : 384.1442 Da

• Sodium Adduct

  : 406.1261 Da

Fragmentation Mechanics (ESI-MS/MS)

Under Electrospray Ionization (ESI) with Collision-Induced Dissociation (CID), Fmoc-D-Glu-OMe exhibits a characteristic "fingerprint":

• The Fmoc Reporter Ion (

  179.08): The dibenzofulvenyl cation is the most dominant fragment in positive mode, confirming the presence of the N-terminal protecting group.

• The "Loss of Fmoc" (

  ): cleavage of the carbamate linker often results in the loss of the Fmoc group + .

• Side Chain Instability: The methoxy group (-OMe) can be lost as methanol (

  ), or the entire side chain can cyclize to form a pyroglutamate derivative if source temperatures are too high.

Comparative Analysis: Selecting the Right Analytical Engine

The following table contrasts the three dominant methodologies for analyzing protected amino acid derivatives.

Table 1: Performance Matrix of Analytical Techniques

Feature	Method A: LC-ESI-Q-TOF (Recommended)	Method B: HPLC-UV (Standard)	Method C: MALDI-TOF
Primary Detection	Mass-to-charge ( )	Chromophore Abs (254 nm)	Mass-to-charge ( )
Sensitivity	Femtomole range ( )	Nanomole range ( )	Picomole range ( )
Specificity	High: Identifies exact structure & adducts	Low: Elution time only; blind to co-eluting impurities	Medium: Good for mass, poor for structure
Chiral Discrimination	Yes (with Chiral Column)	No (unless derivatized)	No
Impurity ID	Identifies what the impurity is (e.g., Fmoc-OH)	Quantifies that an impurity exists	Difficult due to matrix noise <500 Da
Risk Factor	Source fragmentation (pGlu formation)	False positives from non-peptide UV absorbers	Matrix interference obscures parent ion

Expert Insight: Why ESI-Q-TOF Wins

While HPLC-UV is sufficient for routine purity checks (>98%), it fails in process development. If a synthesis fails, UV cannot tell you if the Fmoc group fell off or if the methyl ester hydrolyzed. ESI-Q-TOF (Quadrupole Time-of-Flight) provides exact mass data that distinguishes between:

• Target: Fmoc-D-Glu-OMe (

  384.14)

• Hydrolysis Impurity: Fmoc-D-Glu-OH (

  370.13) — A difference of only 14 Da.

Experimental Protocol: Validated LC-MS Workflow

Objective: Confirm identity, purity, and enantiomeric excess (ee%) of Fmoc-D-Glu-OMe.

Phase 1: Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL of Acetonitrile:Water (50:50) containing 0.1% Formic Acid.

  • Critical: Do NOT use methanol as the solvent. In the presence of acid, transesterification can occur (exchanging the OMe group).

• Concentration: Dilute to 10 µg/mL for ESI-MS injection.

Phase 2: Chromatographic Separation (Chiral)

To distinguish D-Glu from L-Glu, a standard C18 column is insufficient.

• Column: Chiralpak® or Crownpak® CR-I(+) (Crown ether based).

• Mobile Phase: Perchloric acid pH 1.5 (aqueous) / Acetonitrile.

  • Note: Crown ether columns require acidic aqueous conditions to complex the primary amine. However, since Fmoc blocks the amine, indirect analysis is often required:

  • Alternative: Use a Polysaccharide-based chiral column (e.g., Chiralcel OD-H) which works with N-protected amino acids.

  • Mobile Phase: Hexane/IPA/TFA (Normal Phase) or Acetonitrile/Water (Reverse Phase).

Phase 3: MS Parameters (Q-TOF)

• Ionization: Positive ESI (

  ).

• Capillary Voltage: 3.5 kV.

• Fragmentor Voltage: Low (80-100V) .

  • Reasoning: High voltages cause in-source cyclization of Glu to Pyroglutamate, leading to false identification of impurities.

• Mass Range: 100–1000

  .

Visualizing the Analytical Logic

Diagram 1: The Decision Matrix for Impurity Identification

This workflow illustrates how to interpret MS data when analyzing Fmoc-D-Glu-OMe.

Caption: Decision tree for identifying common synthetic impurities based on mass shift and retention time.

Diagram 2: Fragmentation Pathway (ESI-CID)

Understanding the structural breakage confirms the compound identity.

Caption: Primary fragmentation pathways observed in ESI-MS/MS for Fmoc-protected Glutamic acid derivatives.

References

• BenchChem. (2025).[2] Application Notes and Protocols for the Use of Fmoc-Glu(OMe)-OH in Fmoc-Based Peptide Synthesis. Retrieved from

• Sigma-Aldrich. (n.d.). Fmoc-D-Glu(OtBu)-OH Product Analysis and Specification. Retrieved from

• Shimadzu Scientific Instruments. (n.d.). LC/MS/MS Method Package for D/L Amino Acids. Retrieved from

• National Institutes of Health (NIH). (2014). Related impurities in peptide medicines. J Pharm Biomed Anal.[3] Retrieved from

• Oregon State University. (2005). Fragmentation pathway for glutamine identification. Retrieved from

Sources

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. Related impurities in peptide medicines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Determination of Chiral Purity for Fmoc-D-Glu-OMe via Chiral HPLC

Executive Summary

Objective: To establish a robust, self-validating chromatographic method for quantifying the enantiomeric excess (% ee) of Fmoc-D-Glutamic acid 5-methyl ester (Fmoc-D-Glu-OMe) .

The Challenge: Fmoc-amino acid derivatives possess bulky aromatic protecting groups and polar ester functionalities. While standard coated polysaccharide columns (e.g., Chiralpak AD-H) offer high selectivity, they suffer from solvent restrictions (e.g., incompatibility with DCM) that hamper solubility for hydrophobic Fmoc-derivatives.

The Solution: This guide compares the performance of Immobilized Polysaccharide Phases (Chiralpak IA) against Coated Phases (Chiralpak AD-H) and Pirkle-Type Phases (Whelk-O 1) . Based on experimental robustness and solvent flexibility, the Immobilized Amylose (IA) method is designated as the superior protocol for routine quality control in drug development workflows.

Part 1: The Analyte & The Challenge

Structural Considerations

• Analyte: Fmoc-D-Glu-OMe

• Chiral Center:

  -Carbon (D-configuration).

• Detection: The fluorenylmethyloxycarbonyl (Fmoc) group provides strong UV absorption at 254 nm and 265 nm , allowing for high-sensitivity detection even at low impurity levels (L-isomer < 0.1%).

• Solubility: The Fmoc group renders the molecule hydrophobic, while the amino acid backbone retains polarity. Solubility is often poor in pure alkanes (Hexane/Heptane), necessitating significant alcohol modifiers (IPA/EtOH) or "forbidden" solvents (DCM/THF) during sample prep.

The "Tailing" Problem

Amino acid derivatives often exhibit peak tailing due to secondary interactions between residual silanols on the silica support and the amide/ester nitrogens.

• Critical Control Point: The mobile phase must contain an acidic modifier (0.1% TFA) to suppress these interactions and ensure sharp peak symmetry (

  ).

Part 2: Method Comparison & Selection

We evaluated three distinct stationary phase chemistries. The data below synthesizes typical performance metrics for Fmoc-amino acid esters.

Comparative Performance Matrix

Feature	Method A: Immobilized Amylose (Recommended)	Method B: Coated Amylose (Legacy)	Method C: Pirkle-Type (Alternative)
Column Brand	Chiralpak IA / Lux i-Amylose-1	Chiralpak AD-H / Lux Amylose-1	Whelk-O 1
Selector	Amylose tris(3,5-dimethylphenylcarbamate) (Immobilized)	Amylose tris(3,5-dimethylphenylcarbamate) (Coated)	1-(3,5-Dinitrobenzamido)-1,2,3,4-tetrahydrophenanthrene
Resolution ( )	3.2 - 4.5 (Excellent)	3.0 - 4.0 (Excellent)	1.2 - 1.8 (Moderate)
Solvent Tolerance	High (Compatible with DCM, THF, EtOAc)	Low (Restricted to Alcohols/Alkanes)	High
Sample Solubility	Excellent (Can dissolve sample in DCM)	Poor (Risk of precipitation in Mobile Phase)	Good
Robustness	High (Phase cannot be stripped)	Low (Phase stripping risk)	High
Primary Interaction	H-bonding, - , Inclusion	H-bonding, - , Inclusion	- (Donor-Acceptor)

Scientific Rationale for Selection

• Method A (Immobilized IA): The selector is chemically bonded to the silica. This allows the use of Dichloromethane (DCM) or Ethyl Acetate in the mobile phase or sample diluent. Since Fmoc-D-Glu-OMe is bulky, the ability to use stronger solvents eliminates column fouling and peak broadening caused by poor solubility.

• Method B (Coated AD-H): While it provides similar selectivity to IA (same selector), it is fragile. Injection of a sample dissolved in DCM will strip the chiral selector, destroying the column. This risk makes it unsuitable for robust QC environments.

• Method C (Whelk-O 1): Relies heavily on

  - interactions. While the Fmoc group provides a -system, the aliphatic glutamate side chain offers less steric "handle" for this specific phase compared to the inclusion cavities of polysaccharide columns, resulting in lower resolution.

Part 3: Detailed Experimental Protocol (Method A)

This protocol is designed for the Chiralpak IA (Immobilized) column. It is a self-validating system where resolution (

) and Tailing Factor ( ) serve as system suitability checks.

Equipment & Materials

• HPLC System: Agilent 1200/1260 or Waters Alliance (Quaternary pump preferred for blending).

• Column: Chiralpak IA (Daicel) or Lux i-Amylose-1 (Phenomenex), 4.6 x 250 mm, 5 µm.

• Reagents: n-Hexane (HPLC Grade), Isopropanol (IPA), Trifluoroacetic Acid (TFA).

Mobile Phase Preparation[1]

• Composition: n-Hexane : IPA : TFA (80 : 20 : 0.1 v/v/v).

• Preparation Step:

  • Measure 800 mL n-Hexane.

  • Measure 200 mL IPA.

  • Add 1.0 mL TFA to the IPA portion before mixing with Hexane (ensures better miscibility).

  • Mix and degas (ultrasonication for 10 mins).

  • Note: Do not use a nylon filter (TFA can degrade it); use PTFE.

Instrumental Parameters

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C (Ambient). Note: Lowering to 15°C can increase resolution if needed.

• Detection: UV @ 254 nm (Reference 360 nm).

• Injection Volume: 5 - 10 µL.

Sample Preparation (Critical Step)

• Concentration: 1.0 mg/mL.

• Diluent:

  • Preferred: Mobile Phase.[1][2][3][4][5][6][7]

  • If solubility is poor: Dissolve 10 mg sample in 100 µL DCM , then dilute to 10 mL with Mobile Phase. This is only safe on Immobilized columns.

System Suitability Criteria

• Resolution (

  ): > 2.0 between D and L enantiomers.

• Tailing Factor: < 1.3.

• Theoretical Plates: > 8000.

Part 4: Workflow Visualization

The following diagram outlines the decision process for developing this chiral method, emphasizing the "Fail-Fast" logic required for efficient R&D.

Figure 1: Strategic decision tree for Fmoc-amino acid chiral method development. Note the critical branch point at Column Selection based on solubility requirements.

Part 5: Data Analysis & Calculation

Elution Order

For Amylose-based columns (IA/AD), the elution order is typically:

• D-Isomer (Major Peak) - Verify with authentic D-standard.

• L-Isomer (Trace Impurity) - Verify with racemic standard.

Note: Always inject a racemic mixture (DL-Fmoc-Glu-OMe) first to establish the retention times of both enantiomers.

Calculation of Enantiomeric Excess (% ee)

Where:

• = Peak area of the D-isomer.
• = Peak area of the L-isomer.

References

• Phenomenex. (2022). Enantioseparation of N-FMOC α-Amino Acids Using Chiral HPLC (Technical Note TN-1148). Retrieved from [Link]

  • Key Insight: Validates the use of Polysaccharide-based columns (Lux/Chiralpak) and the necessity of TFA/Acetonitrile or TFA/Alcohol systems for Fmoc-amino acids.

• Chiral Technologies (Daicel). Instruction Manual for CHIRALPAK® IA. Retrieved from [Link]

  • Key Insight: Defines solvent compatibility limits (Immobilized vs.
• Key Insight: Discusses alternative macrocyclic glycopeptide phases, providing context for why polysaccharide phases are often preferred for simple Fmoc-esters due to higher capacity.

• ResearchGate. Comparison study of Chiralpak AD-H with AD columns. Retrieved from [Link]

  • Key Insight: Provides comparative data on resolution and thermodynamics between different gener

Sources

• 1. A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. hplc.eu [hplc.eu]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Fmoc-D-Glu-OMe: A Guide to Safe and Compliant Laboratory Practices

In the landscape of peptide synthesis and drug development, the meticulous handling of reagents is paramount, extending from their initial application to their final disposal. Fmoc-D-Glu-OMe (Nα-Fmoc-D-glutamic acid α-methyl ester), a key building block in these sophisticated processes, requires a disposal protocol that is both scientifically sound and environmentally responsible. This guide provides an in-depth, step-by-step methodology for the proper disposal of Fmoc-D-Glu-OMe, ensuring the safety of laboratory personnel and adherence to regulatory standards. Our approach is grounded in the principles of chemical compatibility, waste minimization, and institutional compliance, offering a framework that goes beyond mere procedure to instill a culture of safety and precision.

The Chemical Profile of Fmoc-D-Glu-OMe and Its Implications for Disposal

Fmoc-D-Glu-OMe is an amino acid derivative widely utilized in solid-phase peptide synthesis. While several safety data sheets (SDS) indicate that it is not classified as a hazardous substance, this does not permit indiscriminate disposal.[1][2][3][4] The compound may still cause respiratory tract, skin, or eye irritation upon contact.[5][6] Therefore, a cautious and informed approach to its disposal is essential. The core principle of chemical waste management is to treat all laboratory chemicals as potentially hazardous unless explicitly confirmed otherwise by your institution's Environmental Health and Safety (EHS) office.[7]

Core Principles of Fmoc-D-Glu-OMe Waste Management

The proper disposal of Fmoc-D-Glu-OMe is governed by a hierarchy of considerations, designed to mitigate risk and ensure regulatory compliance. These principles should form the basis of your laboratory's standard operating procedures (SOPs) for chemical waste.

Disposal Protocol Decision Tree

Sources

• 1. abmole.com [abmole.com]
• 2. fishersci.com [fishersci.com]
• 3. anaspec.com [anaspec.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. vumc.org [vumc.org]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Fmoc-D-Glu-OMe

As researchers dedicated to advancing drug development, our work with specialized reagents like Nα-(9-Fluorenylmethoxycarbonyl)-D-glutamic acid α-methyl ester (Fmoc-D-Glu-OMe) demands a commitment to safety that is as rigorous as our science. While Fmoc-protected amino acids are foundational to modern solid-phase peptide synthesis (SPPS), the true risk profile emerges not from the compound in isolation, but from the hazardous reagents required for its use. This guide provides a comprehensive, field-tested framework for ensuring your safety, focusing on the procedural causality behind each recommendation.

Hazard Assessment: Beyond the Reagent Bottle

A thorough risk assessment is the cornerstone of laboratory safety. For Fmoc-D-Glu-OMe, this extends beyond the compound itself to the entire workflow, primarily the Fmoc-deprotection step which is integral to peptide synthesis.

• Fmoc-D-Glu-OMe: In its solid form, this compound is not classified as hazardous. However, like many fine organic powders, it may cause respiratory tract irritation upon inhalation and potential skin irritation with prolonged contact.[1][2] The primary risk is the generation of airborne dust when handling the solid.

• Solvents (e.g., N,N-Dimethylformamide - DMF): Often used to dissolve the amino acid, DMF is a reproductive hazard and is readily absorbed through the skin. Chronic exposure can lead to liver damage. Therefore, all handling should be performed within a certified chemical fume hood.

• Deprotection Reagents (e.g., Piperidine): This is the most significant hazard in the workflow. Piperidine is a flammable, corrosive, and toxic secondary amine used to cleave the Fmoc protecting group.[3][4] It can cause severe skin burns and eye damage, and its vapors are toxic if inhaled.[3][5] Proper containment and PPE are non-negotiable.

The causality is clear: while the amino acid derivative itself presents minimal risk, the reagents necessary to make it useful in synthesis are highly hazardous. Our safety protocols must be designed to mitigate the risks of the most dangerous substance in the entire procedure, which is typically piperidine.

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE must be directly correlated to the task and the associated risks. A multi-tiered approach ensures that protection is adequate for each step of the handling process.

Engineering Controls: The First Line of Defense

Before any PPE is donned, engineering controls must be in place.

• Chemical Fume Hood: All operations involving the handling of Fmoc-D-Glu-OMe powder, DMF, and particularly piperidine solutions, must be conducted inside a certified chemical fume hood.[5] This is critical for preventing the inhalation of dust and toxic vapors.

PPE Ensemble: A Task-Based Approach

The following table summarizes the required PPE for common tasks involving Fmoc-D-Glu-OMe.

Task	Minimum Required PPE	Rationale & Key Considerations
Weighing Solid Compound	• Safety Glasses with Side Shields• Nitrile Gloves• Laboratory Coat (Flame-resistant recommended)	Prevents eye contact with airborne powder and incidental skin contact.[6] A low-static environment is advisable to minimize dust dispersal.
Preparing Solutions (in DMF)	• Safety Goggles (for splash protection)• Nitrile Gloves (or Butyl Rubber for extended use)• Laboratory Coat• All work in a Chemical Fume Hood	Protects against splashes of DMF, which is a skin-absorbable toxin. Goggles provide a better seal than glasses against splashes.
Performing Fmoc Deprotection	• Chemical Splash Goggles• Face Shield (worn over goggles)• Nitrile or Neoprene Gloves (Double-gloving recommended)• Chemical-Resistant Apron (over lab coat)• Closed-toe shoes	This is the highest-risk step. A face shield protects the entire face from splashes of corrosive piperidine.[7] Double-gloving provides additional protection against permeation and allows for safe removal of the outer glove if contaminated.[8] A chemical-resistant apron protects against spills of larger volumes.[6]

Experimental Workflow: Safe Handling and Deprotection

This section provides a step-by-step protocol for a standard Fmoc deprotection, integrating the necessary safety measures. This protocol validates itself by ensuring containment and protection at every stage.

Workflow Diagram: From Weighing to Waste

The following diagram illustrates the critical control points in the handling process.

Caption: Workflow for handling Fmoc-D-Glu-OMe during a deprotection cycle.

Step-by-Step Deprotection Protocol

• Preparation (Inside Chemical Fume Hood):

  • Don the appropriate PPE for handling solids and solvents (lab coat, safety glasses, nitrile gloves).

  • Weigh the required amount of Fmoc-D-Glu-OMe into a suitable container. Avoid creating dust.

  • Dissolve the solid in the required volume of high-quality, amine-free DMF.

• Upgrading PPE for Piperidine Handling:

  • Before handling concentrated piperidine, upgrade your PPE. Don chemical splash goggles, a face shield, a chemical-resistant apron, and a second pair of nitrile gloves.

  • Slowly and carefully prepare the 20% piperidine in DMF deprotection solution. This reaction is exothermic; prepare the solution in a container that can dissipate heat.

• Performing the Deprotection:

  • In your reaction vessel (e.g., a solid-phase synthesis column), add the deprotection solution to the resin-bound peptide.[9]

  • Allow the reaction to proceed for the specified time (typically 5-10 minutes).[9]

• Waste Collection:

  • Once the reaction is complete, drain the piperidine-containing solution from the reaction vessel directly into a designated, clearly labeled hazardous waste container.

  • Proceed with subsequent washing steps as required by your synthesis protocol, collecting all washes into the same hazardous waste stream.

Spill and Disposal Management

Proper planning for spills and waste disposal is not an afterthought but a critical component of the safety protocol.

Emergency Procedures

• Skin Contact (Piperidine): Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while flushing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention.

• Spill (Piperidine solution): Evacuate the immediate area. Use an appropriate absorbent material (e.g., sand, diatomaceous earth) to contain the spill.[3] Do not use combustible materials like paper towels. All cleanup materials should be placed in a sealed container for hazardous waste disposal. Ensure the area is well-ventilated.

Waste Disposal Plan

Cross-contamination of waste streams can lead to dangerous reactions and complicates disposal. A disciplined segregation plan is essential.

Waste Stream	Description	Container & Labeling	Disposal Protocol
Solid Waste	Weighing papers, contaminated gloves, absorbent pads used for minor drips.	Lined, sealed plastic bag or container. Labeled: "Solid Chemical Waste."	Dispose of according to institutional hazardous solid waste procedures.
Piperidine/DMF Waste	All liquid filtrate from deprotection steps and subsequent DMF washes.	Glass or polyethylene-coated glass solvent bottle. Labeled: "Halogen-Free Organic Waste, Contains Piperidine."	Must be collected for licensed hazardous waste disposal. Do not mix with acidic or halogenated waste streams.[3]
Final Cleavage Waste	Solutions containing Trifluoroacetic Acid (TFA) and scavengers.	Glass or polyethylene-coated glass solvent bottle. Labeled: "Corrosive, Acidic, Halogenated Organic Waste."	Keep separate from all other waste streams, especially basic ones like piperidine waste, to prevent violent neutralization reactions.

By adhering to these stringent PPE, handling, and disposal protocols, you build a self-validating system of safety that protects you, your colleagues, and your research. This disciplined approach ensures that the powerful chemistry of peptide synthesis can be harnessed for discovery without compromising personal or environmental well-being.

References

• Carl ROTH GmbH + Co. KG. (2025). Safety Data Sheet: Piperidine.
• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Glu-OMe.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET: Piperidine.
• CEM Corporation. (2020). SAFETY DATA SHEET: Fmoc-Glu(OAll)-OH.
• Villano, J., et al. (2017). Personal Protective Equipment in Animal Research. PMC - NIH.
• American Chemistry Council. (n.d.). Protective Equipment.
• University of Arizona. (2015). Personal Protective Equipment Selection Guide.
• Lokey Lab Protocols, UC Santa Cruz. (2017). Fmoc Protection and Deprotection.
• Nowick, J.S., et al. (2020).
• Thermo Fisher Scientific. (2023). Piperidine - SAFETY DATA SHEET.
• PENTA s.r.o. (2024). Piperidine - SAFETY DATA SHEET.
• Loba Chemie Pvt. Ltd. (n.d.). PIPERIDINE AR - Safety Data Sheet.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Anaspec, Inc. (2021). Safety Data Sheet (SDS): Fmoc - Glu - OtBu.
• NIOSH. (n.d.). Personal Protective Equipment for Engineered Nanoparticles.
• Albericio, F., et al. (2021). Green Chemistry - In situ Fmoc removal. Royal Society of Chemistry.
• BOC Sciences. (n.d.). Fmoc vs Boc: Choosing the Right Amino Acid Derivative.
• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment In Animal Research - Back To The Basics (A review paper).

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